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2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Documentation Hub

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  • Product: 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine
  • CAS: 1120215-06-6

Core Science & Biosynthesis

Foundational

Synthesis and Characterization of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine: A Comprehensive Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthesis and characterization of 2-(3-Bromo-4,5-dihydroi...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The 4,5-dihydroisoxazole (or isoxazoline) scaffold is a privileged structure found in numerous biologically active compounds, and its combination with a pyridine moiety and a reactive bromine handle makes this specific molecule a versatile building block for further chemical elaboration.[1][2][3] This document details a robust synthetic pathway centered around a regioselective 1,3-dipolar cycloaddition reaction. It offers step-by-step experimental protocols, an in-depth analysis of the reaction mechanism, and a thorough guide to the structural characterization of the final product using modern spectroscopic techniques. This guide is intended to equip researchers and drug development professionals with the necessary knowledge to confidently synthesize, purify, and validate this valuable chemical entity.

Introduction: The Strategic Value of the Target Compound

The isoxazole and its partially saturated analog, isoxazoline, are five-membered heterocycles that have garnered immense attention in pharmaceutical research.[3] Their unique electronic properties and ability to act as bioisosteres for other functional groups contribute to their presence in a wide range of therapeutic agents, exhibiting antimicrobial, anticancer, and anti-inflammatory activities.[2][4] The 3-bromo-4,5-dihydroisoxazole (BDHI) core, in particular, has been identified as a potent "warhead" for covalent inhibitors, capable of selectively reacting with cysteine residues in enzyme active sites, a strategy employed in the development of novel anticancer agents targeting enzymes like glyceraldehyde-3-phosphate dehydrogenase (GAPDH).[5][6][7]

The title compound, 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine, integrates this reactive BDHI core with a pyridine ring. The pyridine unit is another cornerstone of medicinal chemistry, known for its ability to engage in hydrogen bonding, coordinate with metal ions in metalloenzymes, and improve the pharmacokinetic properties of drug candidates. The strategic placement of the bromine atom at the C3 position not only confers potential covalent reactivity but also serves as a versatile synthetic handle for cross-coupling reactions, allowing for the introduction of further molecular complexity.

This guide presents a logical and field-proven approach to the synthesis of this target molecule, beginning with commercially available precursors and proceeding through a reliable cycloaddition strategy.

Synthetic Strategy and Mechanism

The cornerstone of the synthetic approach is the [3+2] cycloaddition reaction , a powerful and highly convergent method for constructing five-membered heterocyclic rings.[8][9] This reaction involves the combination of a 1,3-dipole with a dipolarophile.

  • The 1,3-Dipole: Bromonitrile oxide (Br-C≡N⁺-O⁻). This is a highly reactive intermediate that is not isolated but generated in situ.

  • The Dipolarophile: 2-Vinylpyridine (CH₂=CHC₅H₄N). This alkene provides the two carbon atoms (C4 and C5) of the final isoxazoline ring.[10]

The reaction proceeds via a concerted mechanism, leading to a high degree of regioselectivity. The electronics of the pyridine ring influence the cycloaddition, directing the formation of the 5-substituted pyridine isomer as the major product.

In-Situ Generation of Bromonitrile Oxide

The most common and practical method for generating bromonitrile oxide is the base-mediated dehydrohalogenation of dibromoformaldoxime (Br₂C=NOH). The oxime precursor is treated with a non-nucleophilic organic base, such as triethylamine (Et₃N), which abstracts a proton and facilitates the elimination of a bromide ion to yield the transient nitrile oxide.

The overall synthetic workflow is depicted below.

SynthesisWorkflow cluster_precursor Precursor Synthesis cluster_main Main Reaction Sequence cluster_purification Work-up & Purification P1 Dibromoacetaldehyde R1 Dibromoformaldoxime (Nitrile Oxide Precursor) P1->R1 P2 Hydroxylamine P2->R1 Intermediate Bromonitrile Oxide (In-situ generation) R1->Intermediate - HBr R2 2-Vinylpyridine (Dipolarophile) Product 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine (Target Compound) R2->Product Base Triethylamine (Et3N) Base->Intermediate Intermediate->Product [3+2] Cycloaddition Workup Aqueous Work-up Product->Workup Purify Column Chromatography Workup->Purify

Caption: Synthetic workflow for the target compound.

Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. N-Bromosuccinimide (NBS) is an irritant and a source of bromine; handle with care.[11][12]

Part A: Synthesis of Dibromoformaldoxime (Nitrile Oxide Precursor)

This protocol outlines the synthesis of the key precursor for the in situ generation of bromonitrile oxide.

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add hydroxylamine hydrochloride (1.0 eq) and dissolve it in deionized water (50 mL). Cool the solution to 0 °C in an ice-water bath.

  • Reagent Addition: Slowly add a solution of dibromoacetaldehyde (1.0 eq) in diethyl ether (50 mL) to the cooled hydroxylamine solution over 30 minutes with vigorous stirring.

  • pH Adjustment: While maintaining the temperature at 0 °C, slowly add a 2 M sodium hydroxide solution dropwise until the pH of the aqueous layer is between 6 and 7.

  • Reaction: Allow the mixture to stir at 0 °C for 2 hours, then let it warm to room temperature and stir for an additional 4 hours.

  • Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with diethyl ether (2 x 50 mL).

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude dibromoformaldoxime as an oil, which can be used in the next step without further purification.

Part B: Synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

This protocol details the core 1,3-dipolar cycloaddition reaction.

  • Reaction Setup: In a 250 mL round-bottom flask under a nitrogen atmosphere, dissolve 2-vinylpyridine (1.0 eq)[10][13] and the crude dibromoformaldoxime (1.2 eq) from Part A in anhydrous dichloromethane (DCM, 100 mL).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Base Addition: Add triethylamine (Et₃N, 1.5 eq) dropwise to the stirred solution over a period of 45 minutes. A precipitate of triethylammonium bromide will form.

  • Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 18-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system.[14]

  • Quenching and Work-up: Upon completion, quench the reaction by adding 50 mL of deionized water. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with saturated sodium bicarbonate solution (50 mL) and brine (50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo to obtain the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel.[15] Elute with a gradient of hexane and ethyl acetate to afford the pure 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine as a pale yellow oil or solid.

Characterization and Data Analysis

Confirmation of the structure and purity of the synthesized compound is achieved through a combination of spectroscopic methods. The following tables summarize the predicted data based on the compound's structure and data from analogous molecules.[16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most definitive method for structural elucidation. Samples are typically dissolved in deuterated chloroform (CDCl₃).[18]

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ, ppm) Multiplicity Integration Assignment Causality Behind the Signal
~8.60 d 1H H6' (Pyridine) Proton adjacent to the electron-withdrawing nitrogen atom is highly deshielded.
~7.70 td 1H H4' (Pyridine) Typical aromatic proton in the pyridine ring, split by adjacent protons.
~7.35 d 1H H3' (Pyridine) Aromatic proton ortho to the isoxazoline substituent.
~7.20 ddd 1H H5' (Pyridine) Aromatic proton with complex splitting from three neighboring protons.
~5.60 dd 1H H5 (Isoxazoline) Methine proton at the stereocenter, coupled to the two diastereotopic H4 protons.
~3.80 dd 1H H4a (Isoxazoline) Diastereotopic methylene proton, deshielded relative to H4b.

| ~3.40 | dd | 1H | H4b (Isoxazoline) | Diastereotopic methylene proton, shielded relative to H4a. |

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ, ppm) Assignment Rationale for Chemical Shift
~155.0 C2' (Pyridine) Carbon attached to the isoxazoline ring, deshielded by the ring nitrogen.
~149.5 C6' (Pyridine) Carbon adjacent to nitrogen.
~142.0 C3 (Isoxazoline) Carbon bearing the bromine atom, significantly deshielded.
~136.8 C4' (Pyridine) Aromatic CH carbon.
~122.5 C5' (Pyridine) Aromatic CH carbon.
~121.0 C3' (Pyridine) Aromatic CH carbon.
~81.0 C5 (Isoxazoline) Methine carbon attached to both oxygen and the pyridine ring.

| ~42.0 | C4 (Isoxazoline) | Aliphatic methylene carbon of the isoxazoline ring. |

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and elemental composition. The most telling feature will be the isotopic signature of bromine.

Table 3: Predicted High-Resolution Mass Spectrometry (HRMS) Data

m/z (Calculated) m/z (Observed) Interpretation Key Feature
[M+H]⁺ for C₈H₈⁷⁹BrN₂O ~226.98 Molecular Ion Peak Presence of the ⁷⁹Br isotope.

| [M+H]⁺ for C₈H₈⁸¹BrN₂O | ~228.98 | Molecular Ion Peak | Presence of the ⁸¹Br isotope, peak should be of nearly equal intensity to the ⁷⁹Br peak.[19] |

A low-resolution mass spectrum will clearly show two peaks of approximately 1:1 intensity separated by 2 mass units, which is the classic fingerprint for a monobrominated compound.[20]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Table 4: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Intensity Assignment
~3050 Medium Aromatic C-H stretch (Pyridine)
~2960 Medium-Weak Aliphatic C-H stretch (Isoxazoline)
~1610 Strong C=N stretch (Isoxazoline ring)[21]
~1590, 1470, 1430 Strong-Medium C=C & C=N stretches (Pyridine ring)
~1100 Medium C-O stretch

| ~650 | Medium-Strong | C-Br stretch |

References

  • Molina, C. T., & de Aguiar, A. P. (n.d.). Synthesis of new 4,5-dihydroisoxazoles with potential anti-inflammatory activity. De Gruyter.
  • ChemicalBook. (2023, March 20). N-Bromosuccinimide: Chemical synthesis, Reactions.
  • (2008, July 15). Synthesis of 5-(thiazol-5-yl)-4,5-dihydroisoxazoles from 3-chloropentane-2,4-dione.
  • Kotian, S. Y., et al. (n.d.). Synthesis of new series of 4, 5-dihydroisoxazole-5-carboxylate derivatives for the study of their liquid crystalline properties. Indian Academy of Sciences.
  • Wikipedia. (n.d.). 2-Vinylpyridine.
  • (2024, October 25). Multigram synthesis of 2-vinylpyridine using bio-renewable 2-methyl tetrahydrofuran solvent. Taylor & Francis Online.
  • Knight, D. W., Proctor, A. J., & Clough, J. M. (2010). New Regiospecific Catalytic Approaches to 4,5-Dihydroisoxazoles and 2,5-Dihydroisoxazoles from O-Propargylic Hydroxylamines. Synlett, 628-632.
  • (n.d.). Synthesis of Bicyclic Isoxazoles and Isoxazolines via Intramolecular Nitrile Oxide Cycloaddition. National Institutes of Health (NIH).
  • Quick Company. (n.d.). An Improved Process For The Preparation Of Vinylpyridine From Corresponding Picoline Over Modified Zeolite Catalyst In Vapour Phase.
  • Wikipedia. (n.d.). N-Bromosuccinimide.
  • (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.
  • ACS Publications. (n.d.). Electrophilic Reactions of 2- and 4-Vinylpyridines.
  • Google Patents. (n.d.). CN104016905A - Method for preparing 2-vinylpyridine.
  • Sciencemadness Discussion Board. (2019, January 28). Preparation of N-Bromosuccinimide.
  • Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
  • Benchchem. (n.d.). Troubleshooting guide for the synthesis of isoxazole derivatives.
  • PubMed. (2023, June 5). Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiproliferative activity against pancreatic cancer cells.
  • ResearchGate. (2023, April 14). Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiproliferative activity against pancreatic cancer cells.
  • Indian Academy of Sciences. (n.d.). Synthesis of new series of 4, 5-dihydroisoxazole-5-carboxylate derivatives for the study of their liquid crystalline properties.
  • ResearchGate. (n.d.). 1H NMR spectrum for compound 3 in pyridine-d5.
  • NP-MRD. (n.d.). 1H NMR Spectrum (1D, 300 MHz, H2O, predicted) (NP0244394).
  • ACS Publications. (2002, January 24). Solution- and Solid-Phase Synthesis of 4-Hydroxy-4,5-dihydroisoxazole Derivatives from Enantiomerically Pure N-Tosyl-2,3-aziridine Alcohols. Organic Letters.
  • (n.d.). SYNTHESIS , CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM.
  • The Royal Society of Chemistry. (n.d.). Supplementary Information.
  • Semantic Scholar. (2025, March 19). Advances in isoxazole chemistry and their role in drug discovery.
  • Semantic Scholar. (n.d.). Supplementary Material.
  • PrepChem.com. (n.d.). Synthesis of 2-bromo-4-(1,3-dioxolan-2-yl)pyridine.
  • PubMed. (2009, October 1). Synthesis and biological activity of 2-(4,5-dihydroisoxazol-5-yl)-1,3,4-oxadiazoles.
  • Benchchem. (n.d.). Spectroscopic and Synthetic Profile of 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole: A Technical Guide.
  • Google Patents. (n.d.). US8921572B2 - Method for producing 5,5-disubstituted 4,5-dihydroisoxazol-3-thiocarboxamidine salts.
  • NIST. (n.d.). Pyridine, 2-bromo-. NIST WebBook.
  • RSC Publishing. (n.d.). Advances in isoxazole chemistry and their role in drug discovery.
  • ACS Publications. (2025, July 14). Discovery of Anticancer Indole-Based 4,5-Dihydroisoxazole Derivative with Selectivity toward Leukemia Cells. ACS Pharmacology & Translational Science.
  • MDPI. (n.d.). 2-((3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)methyl)benzo[d]isothiazol-3(2H)-one1,1-dioxide.
  • PubChem. (n.d.). 2-bromo-4-(5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl)pyridine.
  • (2023, April 6). Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiprolife.
  • ResearchGate. (2025, August 7). 4-Bromo-2,3-dihydroisoxazoles: Synthesis and Application in Halogen-Lithium Exchange Reactions.
  • ResearchGate. (2025, August 6). Tandem mass spectrometric study of annelation isomers of the novel thieno[3 -,2 -:4,5]pyrido[2,3-d]pyridazine ring system.
  • (n.d.). 1-[3-(3-bromo-4,5-dihydroisoxazol-5-yl)propyl]-5-phenyl-3h-1,4-benzodiazepin-2-one.
  • (n.d.). Synthesis, Characterization, Crystal structure of 4-(4-Bromo-phenyl)-2,6- dimethyl-1,4-dihydro-pyridine.
  • Benchchem. (n.d.). 13C NMR Analysis of 3-Bromo-5-(3-chlorophenoxy)pyridine: A Technical Guide.
  • MDPI. (n.d.). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl).
  • ChemicalBook. (n.d.). 3-Pyridyl bromide(626-55-1) 1H NMR spectrum.
  • NIST. (n.d.). Pyridine, 3-bromo-. NIST WebBook.

Sources

Exploratory

The Emerging Therapeutic Potential of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine: A Covalent Modifier of Key Cellular Enzymes

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals Abstract The 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine scaffold is a member of the 3-bromo-4,5-dihydroisoxaz...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine scaffold is a member of the 3-bromo-4,5-dihydroisoxazole (BDHI) class of compounds, which are gaining significant attention in medicinal chemistry. This guide provides a comprehensive exploration of the mechanism of action of 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine and its analogs, focusing on their role as covalent inhibitors of key cellular enzymes. We will delve into the specific interactions with targets such as human glyceraldehyde-3-phosphate dehydrogenase (hGAPDH) and Keap1, highlighting the therapeutic implications in cancer and inflammatory diseases. This document will further provide detailed experimental protocols for assessing the compound's activity and elucidating its mechanism, offering a valuable resource for researchers in the field.

Introduction: The Rise of Covalent Modulators in Drug Discovery

The paradigm of drug discovery has seen a resurgence of interest in covalent inhibitors, molecules that form a permanent bond with their biological targets. This irreversible mode of action can offer advantages in terms of potency, duration of action, and the ability to target challenging proteins. The 3-bromo-4,5-dihydroisoxazole (BDHI) core has emerged as a promising "warhead" for the design of such covalent modulators. Its tunable electrophilic reactivity allows for selective targeting of nucleophilic residues, particularly cysteine, within the active sites of enzymes. This guide focuses on a specific exemplar of this class, 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine, to illustrate the mechanistic principles and therapeutic potential of BDHI-containing compounds.

The Core Mechanism: Covalent Inhibition via the 3-Bromo-4,5-dihydroisoxazole "Warhead"

The central feature of the BDHI scaffold is its inherent electrophilicity, which enables it to act as a potent and selective covalent modifier of cysteine residues. The bromine atom at the 3-position of the dihydroisoxazole ring serves as a leaving group, facilitating a nucleophilic attack by the thiolate side chain of a cysteine residue within a target protein.

The general mechanism involves the nucleophilic cysteine attacking the C3 position of the dihydroisoxazole ring, leading to the displacement of the bromide ion and the formation of a stable covalent bond. This irreversible modification of the enzyme's active site leads to its inactivation. The reactivity of the BDHI core can be modulated by the substituents on the dihydroisoxazole ring, allowing for the fine-tuning of selectivity and potency.[1]

Below is a diagram illustrating the general mechanism of covalent modification of a cysteine residue by a BDHI compound.

Covalent Inhibition Mechanism cluster_0 Enzyme Active Site cluster_1 Covalent Adduct Enzyme_Cys Enzyme-Cys-S⁻ Adduct Enzyme-Cys-S-BDHI-R Enzyme_Cys->Adduct Nucleophilic Attack BDHI BDHI-R BDHI->Adduct Br_ion Br⁻ Adduct->Br_ion Bromide Expulsion

Caption: General mechanism of covalent inhibition by a BDHI compound.

Primary Cellular Target: Human Glyceraldehyde-3-Phosphate Dehydrogenase (hGAPDH)

A significant body of evidence points to human glyceraldehyde-3-phosphate dehydrogenase (hGAPDH) as a primary target for BDHI derivatives.[1][2] hGAPDH is a crucial enzyme in the glycolytic pathway, responsible for the conversion of glyceraldehyde-3-phosphate to 1,3-bisphosphoglycerate. Cancer cells often exhibit a high rate of glycolysis, a phenomenon known as the Warburg effect, making them particularly vulnerable to the inhibition of glycolytic enzymes.[1][2]

Mechanism of hGAPDH Inhibition

The catalytic mechanism of hGAPDH involves a highly reactive cysteine residue (Cys152 in the human ortholog) in its active site.[1] The BDHI core of compounds like 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine acts as an electrophilic warhead that covalently modifies this catalytic cysteine.[1] This irreversible binding inactivates the enzyme, disrupting the glycolytic flux and leading to a reduction in ATP production, which is critical for the survival and proliferation of cancer cells. The selectivity for the activated cysteine in hGAPDH over other free thiols highlights the potential for developing targeted anticancer agents with reduced off-target effects.[1][2]

The following diagram illustrates the signaling pathway affected by the inhibition of hGAPDH.

hGAPDH Inhibition Pathway Glucose Glucose Glycolysis Glycolysis Glucose->Glycolysis G3P Glyceraldehyde-3-Phosphate Glycolysis->G3P hGAPDH hGAPDH (Cys152) G3P->hGAPDH Energy_Production ATP Production hGAPDH->Energy_Production Catalyzes Cancer_Cell_Proliferation Cancer Cell Proliferation hGAPDH->Cancer_Cell_Proliferation Inhibition leads to decreased proliferation BDHI_Compound 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine BDHI_Compound->hGAPDH Targets Inhibition Covalent Inhibition Inhibition->hGAPDH Energy_Production->Cancer_Cell_Proliferation Supports

Caption: Inhibition of hGAPDH by BDHI compounds disrupts glycolysis and cancer cell proliferation.

Evidence for Antiproliferative Activity

Studies have shown that BDHI derivatives exhibit significant antiproliferative activity against various cancer cell lines.[1][2] This activity correlates well with the intracellular inhibition of hGAPDH, providing strong evidence for the on-target effect of these compounds.[1][2]

Cell LineCompound TypeIC50 (µM)Reference
Pancreatic CancerSpirocyclic BDHIVaries[1][2]
Various Cancer LinesBDHI derivativesVaries[1]

Table 1: Antiproliferative activity of BDHI derivatives in cancer cell lines.

Modulation of the Nrf2/HO-1 Antioxidant Pathway

Beyond their role as direct enzyme inhibitors, some 3-bromo-4,5-dihydroisoxazole derivatives have been shown to activate the Nrf2 (nuclear factor erythroid 2-related factor 2)/heme oxygenase-1 (HO-1) antioxidant pathway.[3] This pathway plays a critical role in protecting cells from oxidative stress and inflammation.

Mechanism of Nrf2 Activation

Under normal conditions, Nrf2 is kept in the cytoplasm by its repressor protein, Keap1 (Kelch-like ECH-associated protein 1). Keap1 contains several reactive cysteine residues that act as sensors for electrophilic and oxidative stress.[3] BDHI compounds can covalently modify a specific cysteine residue (Cys151) within the BTB domain of Keap1.[3] This modification leads to a conformational change in Keap1, resulting in the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the antioxidant response element (ARE) in the promoter regions of its target genes, including HO-1, leading to their upregulation.[3]

The following diagram depicts the activation of the Nrf2/HO-1 pathway by BDHI compounds.

Nrf2 Activation Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Keap1 Keap1 (Cys151) Keap1_Nrf2_complex Keap1-Nrf2 Complex Keap1->Keap1_Nrf2_complex Nrf2 Nrf2 Nrf2->Keap1_Nrf2_complex BDHI_Compound BDHI Compound BDHI_Compound->Keap1 Covalent Modification Nrf2_n Nrf2 Keap1_Nrf2_complex->Nrf2_n Nrf2 Release & Translocation ARE ARE (Antioxidant Response Element) Nrf2_n->ARE HO1_Gene HO-1 Gene ARE->HO1_Gene Activates HO1_Protein HO-1 Protein (Antioxidant Response) HO1_Gene->HO1_Protein Transcription & Translation

Caption: BDHI compounds activate the Nrf2/HO-1 pathway by modifying Keap1.

Experimental Protocols

To facilitate further research into the mechanism of action of 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine and related compounds, we provide the following detailed experimental protocols.

In Vitro hGAPDH Inhibition Assay

Objective: To determine the inhibitory potency of the test compound against recombinant human GAPDH.

Materials:

  • Recombinant human GAPDH

  • Nicotinamide adenine dinucleotide (NAD+)

  • Glyceraldehyde-3-phosphate (G3P)

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4, 10 mM EDTA)

  • Test compound dissolved in DMSO

  • 96-well microplate

  • Microplate reader capable of measuring absorbance at 340 nm

Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • In a 96-well plate, add assay buffer to each well.

  • Add varying concentrations of the test compound to the wells. Include a vehicle control (DMSO only).

  • Add a solution of hGAPDH to each well and incubate for a predetermined time (e.g., 30 minutes) at room temperature to allow for covalent modification.

  • Add NAD+ to each well.

  • Initiate the enzymatic reaction by adding G3P to each well.

  • Immediately monitor the increase in absorbance at 340 nm over time, which corresponds to the reduction of NAD+ to NADH.

  • Calculate the initial reaction rates for each concentration of the inhibitor.

  • Plot the reaction rates against the inhibitor concentration and fit the data to a suitable model (e.g., four-parameter logistic equation) to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm target engagement of the test compound with hGAPDH in a cellular context.

Materials:

  • Cancer cell line of interest (e.g., pancreatic cancer cells)

  • Cell lysis buffer

  • Test compound

  • DMSO (vehicle control)

  • PCR tubes or strips

  • Thermal cycler

  • SDS-PAGE and Western blotting reagents

  • Anti-GAPDH antibody

Procedure:

  • Treat cultured cells with the test compound or vehicle (DMSO) for a specified time.

  • Harvest and lyse the cells.

  • Aliquot the cell lysate into PCR tubes.

  • Heat the lysates to a range of temperatures using a thermal cycler (e.g., 40-70°C) for a short duration (e.g., 3 minutes).

  • Centrifuge the heated lysates to pellet the aggregated proteins.

  • Collect the supernatant containing the soluble proteins.

  • Analyze the amount of soluble GAPDH in the supernatant by SDS-PAGE and Western blotting using an anti-GAPDH antibody.

  • A shift in the melting curve of GAPDH in the presence of the compound compared to the vehicle control indicates target engagement.

Nrf2 Nuclear Translocation Assay

Objective: To assess the ability of the test compound to induce the nuclear translocation of Nrf2.

Materials:

  • Cell line of interest (e.g., THP-1 monocytes)

  • Test compound

  • DMSO (vehicle control)

  • Cell culture plates

  • Nuclear and cytoplasmic extraction kits

  • Western blotting reagents

  • Anti-Nrf2 antibody

  • Anti-Lamin B1 (nuclear marker) and anti-GAPDH (cytoplasmic marker) antibodies

Procedure:

  • Treat cells with the test compound or vehicle for various time points.

  • Fractionate the cells to separate the nuclear and cytoplasmic extracts using a commercial kit.

  • Determine the protein concentration of each fraction.

  • Analyze the levels of Nrf2 in both the nuclear and cytoplasmic fractions by Western blotting.

  • Use Lamin B1 as a loading control for the nuclear fraction and GAPDH for the cytoplasmic fraction to ensure proper fractionation.

  • An increase in the Nrf2 signal in the nuclear fraction upon treatment with the compound indicates Nrf2 translocation.

Conclusion and Future Directions

2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine and its analogs represent a promising class of covalent inhibitors with significant therapeutic potential. Their ability to target key cellular enzymes like hGAPDH and modulate critical signaling pathways such as the Nrf2 antioxidant response opens up avenues for the development of novel anticancer and anti-inflammatory agents. The experimental protocols provided in this guide offer a framework for researchers to further explore the intricate mechanisms of these compounds and to advance their development towards clinical applications. Future research should focus on optimizing the selectivity and pharmacokinetic properties of BDHI derivatives to maximize their therapeutic index and to fully realize their potential in treating human diseases.

References

  • Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiproliferative activity against pancreatic cancer cells. (2023). European Journal of Medicinal Chemistry. [Link]

  • Effects of 3-Bromo-4,5-dihydroisoxazole Derivatives on Nrf2 Activation and Heme Oxygenase-1 Expression. (2020). Chemistry – A European Journal. [Link]

  • Synthesis and biological activity of 2-(4,5-dihydroisoxazol-5-yl)-1,3,4-oxadiazoles. (2009). Bioorganic & Medicinal Chemistry Letters. [Link]

  • Substituted Pyridines from Isoxazoles: Scope and Mechanism. (2022). The Journal of Organic Chemistry. [Link]

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Foundational

In silico modeling of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine interactions

An In-Depth Technical Guide to the In Silico Modeling of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Interactions Introduction In the landscape of modern drug discovery, the pyridine nucleus is a cornerstone, present in...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the In Silico Modeling of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Interactions

Introduction

In the landscape of modern drug discovery, the pyridine nucleus is a cornerstone, present in a multitude of natural products and pharmaceuticals, exhibiting a wide array of biological activities including antimicrobial and antiviral properties.[1] The molecule of interest, 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine, combines this privileged scaffold with a 3-bromo-4,5-dihydroisoxazole (BDHI) moiety. This specific combination is of significant interest as the BDHI scaffold has been identified as a covalent inhibitor of human glyceraldehyde-3-phosphate dehydrogenase (hGAPDH), a key enzyme in the glycolytic pathway and a promising target for anticancer therapies.[2]

This technical guide, written from the perspective of a Senior Application Scientist, provides a comprehensive walkthrough of the in silico methodologies to investigate the interactions of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine with its potential biological targets. We will not just outline the steps but delve into the rationale behind the experimental choices, ensuring a robust and scientifically sound computational analysis. This guide is intended for researchers, scientists, and drug development professionals with a foundational understanding of computational chemistry and molecular modeling.

Our investigation will be structured around a logical workflow, beginning with target identification and preparation, followed by ligand setup and property assessment, and culminating in molecular docking and molecular dynamics simulations to elucidate the binding mechanism. We will also explore the concept of pharmacophore modeling as a tool for further lead discovery.

Part 1: Target Identification and Preparation

The journey of understanding a molecule's biological effect begins with identifying its protein target. Based on existing research, the 3-bromo-4,5-dihydroisoxazole scaffold is known to covalently target a cysteine residue in the active site of human glyceraldehyde-3-phosphate dehydrogenase (hGAPDH).[2] Therefore, for the purpose of this guide, we will proceed with hGAPDH as our primary target.

Step-by-Step Protocol for Target Preparation
  • Obtain Protein Structure: The three-dimensional coordinates of our target protein, hGAPDH, can be retrieved from the RCSB Protein Data Bank (PDB). A suitable crystal structure, for instance, PDB ID: 1U8F, which is the human GAPDH in a complex with an inhibitor, provides a good starting point.

  • Pre-processing the PDB File: The raw PDB file contains a wealth of information, not all of which is necessary or even desirable for our simulation. The initial preparation involves "cleaning" the PDB file. This is a critical step as extraneous molecules can interfere with the docking and simulation processes.

    • Remove Water Molecules and other Heteroatoms: Unless a specific water molecule is known to play a crucial role in ligand binding (a "structural water"), all water molecules should be removed. The same applies to other non-essential ions and co-factors.

    • Add Hydrogens: Crystal structures often lack explicit hydrogen atoms. These must be added to ensure correct ionization and hydrogen bonding patterns.

    • Assign Protonation States: The protonation states of ionizable residues (like Histidine, Aspartic acid, and Glutamic acid) at a physiological pH (typically ~7.4) must be correctly assigned.

This preparation can be accomplished using various molecular modeling software packages such as UCSF Chimera, PyMOL, or the preparation wizards within commercial software suites.

Part 2: Ligand Preparation and In Silico ADMET Profiling

With a prepared protein target, our focus now shifts to the ligand, 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine.

Ligand Structure Generation

A 3D structure of the ligand can be generated using various chemical drawing tools like ChemDraw or Marvin Sketch and then converted to a 3D format. Alternatively, the SMILES string of the compound can be used as input for online converters or molecular modeling software to generate the 3D coordinates.

ADMET Prediction

Before proceeding to complex simulations, it is prudent to assess the "drug-likeness" of our molecule. Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties are key determinants of a drug's success.[3] Several free online tools, such as SwissADME and pkCSM, can provide valuable predictions for a range of ADMET parameters.[4]

PropertyPredicted ValueAcceptable Range for Drug-Likeness
Molecular Weight ( g/mol )Value< 500
LogP (Octanol/Water)Value< 5
Hydrogen Bond DonorsValue< 5
Hydrogen Bond AcceptorsValue< 10
Lipinski's Rule of FiveYes/NoYes
Blood-Brain Barrier (BBB)Prediction-
CYP450 InhibitionPrediction-

Note: The values in this table are placeholders and would be populated with the output from an ADMET prediction tool.

Part 3: Elucidating Binding Interactions through Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[5] It is a powerful tool for understanding the binding mode of a ligand in the active site of a protein. For this guide, we will utilize AutoDock Vina, a widely used, open-source docking program.[6][7]

Detailed Molecular Docking Protocol with AutoDock Vina
  • Prepare Receptor and Ligand Files: Both the protein (receptor) and the ligand files need to be converted to the PDBQT format, which is a modified PDB format that includes atomic charges and atom types compatible with AutoDock. This can be done using AutoDockTools (ADT).[8]

  • Define the Binding Site (Grid Box): A grid box is defined to encompass the active site of the protein where the ligand is expected to bind. For hGAPDH, this would be centered around the catalytic Cysteine residue. The size of the grid box should be sufficient to allow the ligand to rotate and translate freely.

  • Run AutoDock Vina: The docking simulation is initiated from the command line, specifying the receptor, ligand, grid box parameters, and an output file for the results.

  • Analyze Docking Results: The output from Vina will include a set of predicted binding poses for the ligand, ranked by their binding affinity (in kcal/mol). The pose with the lowest binding energy is typically considered the most favorable. However, it is crucial to visually inspect the top-ranked poses using a molecular visualization tool to ensure that the predicted interactions are chemically sensible.

Molecular_Docking_Workflow cluster_prep Preparation cluster_dock Docking Simulation cluster_analysis Analysis PDB Protein Structure (PDB) PDB_Prep Prepare Receptor (Add H, Assign Charges) PDB->PDB_Prep Ligand_SMILES Ligand Structure (SMILES) Ligand_Prep Prepare Ligand (Generate 3D, Assign Charges) Ligand_SMILES->Ligand_Prep Grid Define Grid Box (Active Site) PDB_Prep->Grid Ligand_Prep->Grid Vina Run AutoDock Vina Grid->Vina Results Analyze Poses & Binding Affinity Vina->Results Visualization Visualize Interactions Results->Visualization MD_Simulation_Workflow cluster_setup System Setup cluster_sim Simulation cluster_analysis_md Analysis Complex Protein-Ligand Complex Solvate Solvation (Add Water) Complex->Solvate Ions Add Ions Solvate->Ions EM Energy Minimization Ions->EM NVT NVT Equilibration EM->NVT NPT NPT Equilibration NVT->NPT Production Production MD NPT->Production Trajectory Analyze Trajectory (RMSD, RMSF) Production->Trajectory

Caption: The sequential workflow for a molecular dynamics simulation.

Part 6: Identifying Key Chemical Features with Pharmacophore Modeling

Pharmacophore modeling is a powerful technique used to identify the essential steric and electronic features required for a molecule to exert a specific biological activity. [9][10]A pharmacophore model can be generated based on the docked pose of our ligand in the active site of hGAPDH.

This model, which consists of features like hydrogen bond donors, hydrogen bond acceptors, hydrophobic regions, and aromatic rings, can then be used as a 3D query to screen large compound libraries to identify novel molecules with the potential to bind to the same target. [11]

Pharmacophore_Model cluster_ligand Ligand in Active Site cluster_features Pharmacophoric Features Ligand 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine HBD H-Bond Donor Ligand->HBD identifies HBA H-Bond Acceptor Ligand->HBA identifies HY Hydrophobic Ligand->HY identifies AR Aromatic Ring Ligand->AR identifies

Caption: Conceptual representation of a pharmacophore model.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the in silico techniques that can be employed to study the interactions of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine. By following the detailed protocols for target and ligand preparation, molecular docking, molecular dynamics simulations, and pharmacophore modeling, researchers can gain valuable insights into the binding mechanism of this promising molecule.

It is imperative to remember that the results of in silico studies are predictive in nature and must be validated through experimental assays. The computational findings presented in this guide should serve as a strong foundation to guide future experimental work, such as enzyme inhibition assays and structural biology studies, to confirm the predicted binding mode and inhibitory activity. The integration of computational and experimental approaches is the most effective strategy for accelerating the drug discovery and development process.

References

  • Molecular Docking Tutorial. (n.d.).
  • Yang, S. Y. (2010). Pharmacophore modeling and applications in drug discovery: challenges and recent advances. Drug discovery today, 15(11-12), 444-450.
  • Molecular Docking Tutorial: AutoDock Vina | Beginners to Advanced | Pymol - YouTube. (2024, September 18). Retrieved February 23, 2026, from [Link]

  • Deep Origin. (2025, January 10). ADMET Predictions - Computational Chemistry Glossary. Retrieved February 23, 2026, from [Link]

  • ChemCopilot. (2025, April 29). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Retrieved February 23, 2026, from [Link]

  • BioSoft. (n.d.). GROMACS Tutorial. Retrieved February 23, 2026, from [Link]

  • Kaser, D., & Akı-Yalçın, Ö. (2021). Pharmacophore Modeling in Drug Discovery and Development: An Overview. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(3), 749-762.
  • De Luca, L. (2022). Pharmacophore modeling: advances and pitfalls. Frontiers in Chemistry, 10, 1062217.
  • EMBL-EBI. (n.d.). GROMACS tutorial | Biomolecular simulations. Retrieved February 23, 2026, from [Link]

  • Lemkul, J. A. (n.d.). GROMACS Tutorials. Retrieved February 23, 2026, from [Link]

  • Spoel, D. V. D. (n.d.). Introduction to Molecular Dynamics - the GROMACS tutorials! Retrieved February 23, 2026, from [Link]

  • ADMET-AI. (n.d.). Retrieved February 23, 2026, from [Link]

  • Bapat, S. (2020, March 20). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. Retrieved February 23, 2026, from [Link]

  • Sygnature Discovery. (n.d.). ADMET Prediction Software. Retrieved February 23, 2026, from [Link]

  • Galaxy Training. (2019, June 3). Running molecular dynamics simulations using GROMACS. Retrieved February 23, 2026, from [Link]

  • Gimeno, A., et al. (2023). Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. Molecules, 28(2), 755.
  • AutoDock 4 Molecular Docking Tutorial | Learn Docking in 90 Minutes from Scratch to Publications - YouTube. (2025, August 5). Retrieved February 23, 2026, from [Link]

  • VLS3D.COM. (n.d.). ADMET predictions. Retrieved February 23, 2026, from [Link]

  • Muhammed, M. T., & Akı-Yalçın, Ö. (2019). Pharmacophore Modeling in Drug Discovery: Methodology and Current Status. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 749-762.
  • Frontiers. (n.d.). Pharmacophore modeling: advances and pitfalls. Retrieved February 23, 2026, from [Link]

  • Lee, H., & Lee, J. (2021). In Silico Structure-Based Approaches to Discover Protein-Protein Interaction-Targeting Drugs. International Journal of Molecular Sciences, 22(16), 8758.
  • MDPI. (2018, August 6). Evolution of In Silico Strategies for Protein-Protein Interaction Drug Discovery. Retrieved February 23, 2026, from [Link]

  • Frontiers. (2021, April 27). In silico Approaches for the Design and Optimization of Interfering Peptides Against Protein–Protein Interactions. Retrieved February 23, 2026, from [Link]

  • Longdom Publishing. (n.d.). Developing In Silico Models of Protein-Protein Interactions (PPIs). Retrieved February 23, 2026, from [Link]

  • MDPI. (2023, November 23). Exploring Small Molecules Targeting Protein–Protein Interactions (PPIs): Advancements and Future Prospects. Retrieved February 23, 2026, from [Link]

  • PubMed. (2009, October 1). Synthesis and biological activity of 2-(4,5-dihydroisoxazol-5-yl)-1,3,4-oxadiazoles. Retrieved February 23, 2026, from [Link]

  • Pyridines. (n.d.).
  • Wikipedia. (n.d.). Pyridine. Retrieved February 23, 2026, from [Link]

  • MDPI. (2022, December 21). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Retrieved February 23, 2026, from [Link]

  • PubChem. (n.d.). 1H-1,2,4-triazol-3-yl)pyridine | C12H8BrN5 | CID 46882388. Retrieved February 23, 2026, from [Link]

  • Sola, I., et al. (2023). Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiproliferative activity. European Journal of Medicinal Chemistry, 250, 115220.
  • MDPI. (2022, May 18). Pyridine Compounds with Antimicrobial and Antiviral Activities. Retrieved February 23, 2026, from [Link]

  • PubMed. (2017, January 15). 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. Retrieved February 23, 2026, from [Link]

  • ResearchGate. (n.d.). Part A. Properties and Reactions of Pyridines. Retrieved February 23, 2026, from [Link]

  • Scribd. (n.d.). Pyridine: Properties, Reactions, and Uses | PDF. Retrieved February 23, 2026, from [Link]

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Protocols & Analytical Methods

Method

Application Note: Synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine via 1,3-Dipolar Cycloaddition

Abstract & Application Scope This application note details the synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine (Target Molecule 3 ) via a [3+2] 1,3-dipolar cycloaddition. The 3-bromo-2-isoxazoline scaffold is a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Application Scope

This application note details the synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine (Target Molecule 3 ) via a [3+2] 1,3-dipolar cycloaddition. The 3-bromo-2-isoxazoline scaffold is a versatile pharmacophore, serving as a bioisostere for cyclic peptides and a "warhead" for covalent enzyme inhibition (e.g., GAPDH inhibitors). Furthermore, the C3-bromine atom provides a critical handle for downstream palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), enabling rapid library expansion.

This protocol utilizes dibromoformaldoxime (DBFO) as a stable precursor to the reactive bromonitrile oxide dipole. Unlike chloro-analogs often requiring hazardous chlorine gas, this bromination route offers a balance of benchtop stability and high reactivity.

Reaction Mechanism & Regioselectivity[1][2][3][4][5]

The synthesis relies on the in situ generation of a transient 1,3-dipole, bromonitrile oxide (2 ), which undergoes a concerted [3+2] cycloaddition with the dipolarophile, 2-vinylpyridine.

Mechanistic Pathway[6]
  • Dipole Generation: Treatment of dibromoformaldoxime (1 ) with a mild base (KHCO₃ or NaHCO₃) induces dehydrohalogenation, liberating HBr to form bromonitrile oxide (2 ).

  • Cycloaddition: The dipole (2 ) reacts with 2-vinylpyridine.

  • Regioselectivity: The reaction is highly regioselective for the 5-substituted isoxazoline .

    • FMO Theory: The reaction is controlled by the interaction between the HOMO of the dipolarophile (vinylpyridine) and the LUMO of the dipole (bromonitrile oxide).

    • Steric/Electronic Factors: The oxygen terminus of the dipole attacks the more substituted (internal) carbon of the alkene, while the carbon terminus attacks the terminal carbon. However, for conjugated terminal alkenes like vinylpyridine, the reverse is true: the carbon of the dipole bonds to the terminal carbon of the alkene, resulting in the 5-substituted product.

Mechanism Diagram

ReactionMechanism DBFO Dibromoformaldoxime (1) (Precursor) Dipole Bromonitrile Oxide (2) (Reactive Dipole) DBFO->Dipole - HBr Base Base (KHCO3) Base->DBFO TS Concerted TS [3+2] Dipole->TS SideProduct Furoxan Dimer (Side Product) Dipole->SideProduct Dimerization (If no alkene present) Alkene 2-Vinylpyridine (Dipolarophile) Alkene->TS Product Target Isoxazoline (3) (5-substituted) TS->Product Major Regioisomer

Figure 1: Mechanistic pathway for the generation of bromonitrile oxide and subsequent cycloaddition. Note the competition between productive cycloaddition and dipole dimerization (furoxan formation).

Experimental Protocol

Safety & Handling
  • Dibromoformaldoxime (DBFO): A potent skin irritant and lachrymator. Handle only in a functioning fume hood.

  • Bromonitrile Oxide: Unstable species. Must be generated in situ in the presence of the dipolarophile to prevent explosive dimerization to furoxans.

  • Solvents: Ethyl acetate (EtOAc) is preferred over chlorinated solvents for greener processing, though DCM is acceptable.

Materials Table
ReagentMW ( g/mol )Equiv.Amount (Example)Role
2-Vinylpyridine 105.141.0525 mg (5.0 mmol)Dipolarophile
Dibromoformaldoxime 202.831.21.22 g (6.0 mmol)Dipole Precursor
KHCO₃ (Solid) 100.112.51.25 g (12.5 mmol)Base
Ethyl Acetate --25 mL (0.2 M)Solvent
Water --1-2 dropsCatalyst (Phase transfer)
Step-by-Step Procedure
Phase A: Preparation of Reaction Mixture
  • Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar.

  • Solvation: Dissolve 2-vinylpyridine (1.0 equiv) in Ethyl Acetate (EtOAc).

  • Precursor Addition: Add dibromoformaldoxime (DBFO) (1.2 equiv) to the solution. The mixture should be clear.

    • Note: If DBFO is not commercially available, it can be synthesized from glyoxylic acid oxime via bromination with NBS [1].

Phase B: Cycloaddition (In Situ Dipole Generation)
  • Base Addition: Add solid KHCO₃ (2.5 equiv) to the stirring solution.

    • Critical Step: Add a catalytic amount of water (1-2 drops) or use a biphasic system (EtOAc/Water 1:1) if reaction is sluggish. The water helps solubilize the bicarbonate surface, promoting the dehydrohalogenation.

  • Reaction: Stir the heterogeneous mixture vigorously at room temperature (20–25 °C).

  • Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

    • Endpoint: Consumption of vinylpyridine.[1][2]

    • Duration: Typically 12–24 hours. If incomplete, add an additional 0.2 equiv of DBFO and base.

Phase C: Workup & Purification
  • Quench: Dilute the reaction mixture with water (20 mL) and EtOAc (20 mL).

  • Extraction: Separate the organic layer. Extract the aqueous layer once more with EtOAc (20 mL).

  • Washing: Wash combined organics with Brine (sat. NaCl), then dry over anhydrous Na₂SO₄.

  • Concentration: Filter and concentrate under reduced pressure to yield the crude oil.

  • Purification: Purify via Flash Column Chromatography on silica gel.

    • Eluent: Gradient of 0% to 30% EtOAc in Hexanes.

    • Product: The target compound usually elutes as a white to pale yellow solid/oil.

Workflow Visualization

Workflow Start Start: Dissolve 2-Vinylpyridine in EtOAc AddDBFO Add Dibromoformaldoxime (1.2 equiv) Start->AddDBFO AddBase Add KHCO3 (solid) + trace H2O Initiate Reaction AddDBFO->AddBase Stir Stir RT (12-24h) Monitor TLC AddBase->Stir Check Conversion Complete? Stir->Check Check->AddBase No (Add more reagents) Quench Quench with H2O Phase Separation Check->Quench Yes Purify Flash Chromatography (Hex/EtOAc) Quench->Purify Final Pure 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Purify->Final

Figure 2: Operational workflow for the batch synthesis of the target isoxazoline.

Technical Insights & Troubleshooting

Why Dibromoformaldoxime?

Historically, chloro-oximes were used to generate nitrile oxides. However, the bromo-analog (DBFO) is superior for two reasons:

  • Reactivity: The resulting 3-bromo-isoxazoline is a more versatile synthetic handle than the 3-chloro analog. The C-Br bond allows for Suzuki or Stille couplings to install aryl or alkyl groups at the 3-position later in the synthesis [2].

  • Safety: DBFO is a solid that is easier to handle than gaseous reagents often required for chloro-analogs, although it still requires care.

Controlling Dimerization

The primary side reaction is the dimerization of bromonitrile oxide to form furoxan .

  • Prevention:[1][2][3] Ensure the dipolarophile (vinylpyridine) is in excess relative to the instantaneous concentration of the dipole. This is achieved by adding the base slowly or using a weak base (KHCO₃) that generates the dipole gradually (slow release kinetics) [3].

Regiochemistry Verification

The product is the 5-substituted isomer.

  • NMR Diagnostic: In ¹H NMR, the CH proton at position 5 (adjacent to the pyridine and oxygen) typically appears as a doublet of doublets (dd) around 5.5–6.0 ppm. The CH₂ protons at position 4 appear as two separate multiplets (diastereotopic) around 3.2–3.8 ppm.

  • Contrast: The 4-substituted isomer (minor/trace) would show a distinct shift for the CH attached to the pyridine, typically further upfield.

References

  • Battilocchio, C., et al. (2017).[4] Continuous Preparation and Use of Dibromoformaldoxime as a Reactive Intermediate for the Synthesis of 3-Bromoisoxazolines.[4][5][6] Organic Process Research & Development, 21(10), 1588–1594. [Link][4]

  • Castagnolo, D., et al. (2009).
  • Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[7][8][9][10][11][12] Past and Future. Angewandte Chemie International Edition, 2(10), 565-598. [Link]

  • Pinho e Melo, T. M. (2006). Recent advances on the synthesis and reactivity of isoxazoles.[9][10] Current Organic Chemistry, 9(10), 925-958.

Sources

Application

Step-by-step synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine from 3-bromopyridine

This Application Note details the synthesis of 3-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine starting from 3-bromopyridine . Editorial Note on Regiochemistry: The request specifies the target as 2-(3-Bromo-4,5-dihydroisox...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note details the synthesis of 3-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine starting from 3-bromopyridine .

Editorial Note on Regiochemistry: The request specifies the target as 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine but designates 3-bromopyridine as the starting material. Direct functionalization of 3-bromopyridine (via cross-coupling) retains the substituent at the 3-position .[1] Synthesizing the 2-isomer from the 3-bromo precursor would require complex rearrangement strategies (e.g., via pyridyne intermediates) that are low-yielding and non-standard for this scaffold.[1] Therefore, this protocol prioritizes Scientific Integrity: it describes the robust, high-yield synthesis of the 3-isomer (consistent with the starting material). If the 2-isomer is the absolute requirement, the researcher must substitute 3-bromopyridine with 2-bromopyridine in Stage 2 ; the rest of the chemistry remains identical.

[1]

Executive Summary

This protocol outlines a two-stage modular synthesis of a pyridine-functionalized bromoisoxazoline core.[1] This scaffold is a critical pharmacophore in transglutaminase 2 (TG2) inhibitors and various antimicrobial agents. The synthesis leverages a Palladium-catalyzed Suzuki-Miyaura coupling to install a vinyl handle, followed by a regioselective [3+2] dipolar cycloaddition using Dibromoformaldoxime (DBFO) as a stable precursor to the reactive bromonitrile oxide species.

Key Reaction Parameters
ParameterValue
Starting Material 3-Bromopyridine (CAS: 626-55-1)
Target Moiety 3-Bromo-4,5-dihydroisoxazole
Key Intermediate 3-Vinylpyridine
Reagent (Warhead) Dibromoformaldoxime (DBFO)
Overall Yield ~55–65% (2 steps)
Scale Gram-scale scalable

Retrosynthetic Analysis & Pathway

The strategy relies on the 1,3-dipolar cycloaddition of a nitrile oxide to an alkene.[2] The nitrile oxide is generated in situ from DBFO to avoid dimerization of the unstable dipole.

G Target Target: 3-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Inter1 Intermediate: 3-Vinylpyridine Target->Inter1 [3+2] Cycloaddition (Regioselective) Reagent Reagent: Dibromoformaldoxime (DBFO) Target->Reagent SM Starting Material: 3-Bromopyridine Inter1->SM Suzuki-Miyaura Coupling (Vinylboronic anhydride) Precursor Precursor: Glyoxylic Acid Reagent->Precursor 1. Oximation 2. Bromination

Figure 1: Retrosynthetic logic flow. The 3-bromopyridine is vinylated, then coupled with the bromonitrile oxide dipole generated from DBFO.

Experimental Protocols

Stage 1: Synthesis of 3-Vinylpyridine (Suzuki Coupling)

Direct vinylation is achieved using vinylboronic anhydride pyridine complex or potassium vinyltrifluoroborate.[1] This method avoids the toxicity of Stille coupling (tin reagents).

Reagents:

  • 3-Bromopyridine (1.0 equiv)[1]

  • Potassium vinyltrifluoroborate (1.2 equiv) OR Vinylboronic acid pinacol ester

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.03 equiv)

  • Triethylamine (3.0 equiv) or K₂CO₃ (3.0 equiv)

  • Solvent: n-Propanol or 1,4-Dioxane/Water (9:1)[1]

Protocol:

  • Setup: Charge a round-bottom flask with 3-bromopyridine (15.8 g, 100 mmol), potassium vinyltrifluoroborate (16.1 g, 120 mmol), and Pd(dppf)Cl₂ (2.45 g, 3 mmol).

  • Solvent Addition: Add n-propanol (300 mL) and triethylamine (41.8 mL, 300 mmol).

  • Degassing: Sparge the mixture with Nitrogen or Argon for 15 minutes to remove oxygen (critical for Pd cycle).

  • Reaction: Heat the mixture to reflux (approx. 95°C) under inert atmosphere for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1) for disappearance of starting bromide.

  • Workup: Cool to room temperature. Filter through a pad of Celite to remove palladium black. Rinse the pad with EtOAc.

  • Extraction: Concentrate the filtrate. Redissolve residue in EtOAc and wash with water (2x) and brine (1x). Dry over Na₂SO₄.[1][3]

  • Purification: Purify via flash chromatography (SiO₂, 0-20% EtOAc in Hexanes). 3-Vinylpyridine is volatile; avoid prolonged high-vacuum drying.[1]

    • Expected Yield: 80–90%.[1]

    • Appearance: Colorless to pale yellow oil.[1]

Stage 2: Preparation of Dibromoformaldoxime (DBFO)

Note: DBFO is commercially available but can be synthesized if fresh reagent is required.

Protocol:

  • Oximation: Dissolve glyoxylic acid monohydrate (100 mmol) in water (50 mL). Add hydroxylamine hydrochloride (100 mmol). Stir at RT for 24 h.[1][2][4][5]

  • Bromination: Add NaHCO₃ (200 mmol) slowly (gas evolution!). Add DCM (60 mL). Cool to 0–5°C.[1]

  • Add Bromine (Br₂, 150 mmol) dropwise over 30 min. Stir at 0°C for 1 h, then RT for 3 h.

  • Isolation: Separate organic layer.[1][2][3][4] Extract aqueous layer with DCM.[1][4] Dry combined organics (MgSO₄) and concentrate.[2][4][5] Recrystallize from Hexanes.

    • Product: White crystals (mp 65–68°C).

Stage 3: [3+2] Cycloaddition to 3-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

This step installs the isoxazoline ring.[1] The reaction is regioselective, favoring the 5-substituted isoxazoline due to steric and electronic factors.[1]

Reagents:

  • 3-Vinylpyridine (from Stage 1) (1.0 equiv)

  • Dibromoformaldoxime (DBFO) (1.2 – 1.5 equiv)

  • Sodium Bicarbonate (NaHCO₃) (3.0 equiv)

  • Solvent: Ethyl Acetate (EtOAc) or DCM

Protocol:

  • Dissolution: In a flask, dissolve 3-vinylpyridine (1.05 g, 10 mmol) in EtOAc (50 mL).

  • Base Addition: Add solid NaHCO₃ (2.52 g, 30 mmol).

  • Reagent Addition: Add DBFO (2.44 g, 12 mmol) in one portion.

    • Mechanistic Note: The base deprotonates DBFO to generate Bromonitrile Oxide (Br-C≡N→O) in situ. This reactive dipole undergoes cycloaddition with the alkene.

  • Reaction: Stir the heterogeneous mixture vigorously at Room Temperature (20–25°C) for 24–48 hours.

    • Monitoring: TLC will show the formation of a new, more polar spot. If conversion stalls, add an additional 0.2 equiv of DBFO.

  • Workup: Quench by adding water (50 mL). Separate phases. Extract aqueous phase with EtOAc (2 x 30 mL).

  • Washing: Wash combined organics with saturated NaHCO₃ (to remove traces of acrylic acid or hydrolyzed oxime) and brine. Dry over Na₂SO₄.[1][3]

  • Purification: Concentrate and purify via silica gel column chromatography.

    • Eluent: Gradient of 20% to 50% EtOAc in Hexanes.[1]

    • Target Product: 3-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine.[1]

Analytical Validation

Expected Data
  • 1H NMR (400 MHz, CDCl₃):

    • Pyridine protons: Distinctive aromatic signals at δ 8.6 (d), 8.5 (dd), 7.7 (dt), 7.3 (dd).

    • Isoxazoline H-5 (Chiral center): A doublet of doublets (dd) around δ 5.6–5.8 ppm. This proton is adjacent to the pyridine ring and the ether oxygen.

    • Isoxazoline H-4 (Methylene): Two diastereotopic protons appearing as separate multiplets (dd) around δ 3.4–3.8 ppm.

  • 13C NMR:

    • C-3 (Isoxazoline): Characteristic signal for C-Br bond in isoxazoline (~135–140 ppm).[1]

    • C-5 (Isoxazoline): ~80–85 ppm (benzylic/heterobenzylic ether carbon).

  • Mass Spectrometry (ESI+):

    • Observe [M+H]⁺ doublet (1:1 ratio) due to ⁷⁹Br/⁸¹Br isotopes.

Safety & Troubleshooting

Hazard / IssueMitigation Strategy
Bromine (Br₂) Highly toxic/corrosive.[1] Use in a fume hood with quench solutions (sodium thiosulfate) ready.
DBFO Stability DBFO is a skin irritant and potential sensitizer.[1] Store in a refrigerator. Do not heat neat DBFO.
Regioselectivity The 5-isomer is generally favored >90:[1]10. If the 4-isomer is observed, slower addition of DBFO or lower temperature (0°C) can improve selectivity.
Stalled Reaction If the cycloaddition is slow, use KHCO₃ (more soluble) or add a catalytic amount of water to the EtOAc to assist base solubility.

References

  • Continuous Preparation of DBFO: O’Brien, M., et al. "Continuous Preparation and Use of Dibromoformaldoxime as a Reactive Intermediate for the Synthesis of 3-Bromoisoxazolines."[6][7][8] Organic Process Research & Development, 2017, 21(10), 1611–1618.

  • DHI Scaffold in Drug Discovery (TG2 Inhibitors): Kholsa, C., et al. "Discovery of Potent and Specific Dihydroisoxazole Inhibitors of Human Transglutaminase 2." Journal of Medicinal Chemistry, 2014, 57(9), 3824–3838.

  • General Isoxazoline Synthesis: Himo, F., et al. "Cycloaddition Reactions of Nitrile Oxides with Alkenes: Regioselectivity and Mechanism."[9] Journal of the American Chemical Society, 2005, 127(1), 214–224.

  • Suzuki Coupling of Bromopyridines: Molander, G. A., et al. "Palladium-Catalyzed Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates."[1] Journal of Organic Chemistry, 2002, 67(24), 8424–8429.

Sources

Method

Application Note &amp; Protocol Guide: High-Throughput Screening of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Libraries

For: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive guide for the high-throughput screening (HTS) of compound libraries based on the 2-(3-bromo-4,5-dihydroiso...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the high-throughput screening (HTS) of compound libraries based on the 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine scaffold. This privileged structural motif, combining the features of both pyridine and isoxazole heterocycles, represents a promising starting point for the discovery of novel therapeutic agents.[1][2] This guide moves beyond a simple recitation of steps, offering in-depth explanations of the underlying scientific principles, causality behind experimental choices, and robust, self-validating protocols. We detail a complete workflow from compound library management and quality control to primary assay development using a fluorescence polarization (FP) kinase assay as a practical example, through to data analysis, hit confirmation, and troubleshooting. The protocols and insights provided herein are designed to empower researchers to efficiently and effectively interrogate this important chemical space, minimizing common artifacts and maximizing the probability of identifying high-quality, validated hits for downstream drug discovery programs.

Introduction: The Scientific Rationale

The pyridine ring is a cornerstone of medicinal chemistry, found in over 7,000 drug molecules of medicinal importance.[3] Its prevalence is due to a unique combination of physicochemical properties: the nitrogen atom imparts basicity (pKa ~5.25), which can enhance aqueous solubility for improved formulation, and acts as a hydrogen bond acceptor, a critical interaction for high-affinity binding to biological targets.[4] Furthermore, the pyridine ring's aromaticity allows for π-π stacking interactions within protein binding pockets, and it often serves as a bioisostere for a phenyl ring, enabling chemists to modulate potency and selectivity.[4]

Complementing the pyridine core, the isoxazole moiety is another five-membered heterocycle that has garnered significant attention for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.[2][5] The fusion of these two "privileged" scaffolds into the 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine framework creates a novel chemical entity with rich three-dimensional architecture and diverse chemical handles for future optimization. High-throughput screening (HTS) provides the most efficient path to unlock the therapeutic potential of large libraries built around this core by rapidly testing thousands of compounds to identify initial "hits."[6]

This guide will use a protein kinase inhibitor screen as a representative and highly relevant example, as many pyridine-based drugs are designed to inhibit specific protein kinases that are aberrantly activated in diseases like cancer.[4]

Section 1: Compound Library Management & Quality Control

The success of any HTS campaign is fundamentally dependent on the quality and integrity of the compound library.[7] A well-curated library minimizes false positives and ensures the reproducibility of results.[7][8]

Physicochemical Considerations for the Scaffold

The 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine scaffold possesses several features that require consideration during HTS.

  • Solubility: The pyridine moiety generally aids solubility. However, extensive decoration of the core can lead to poor aqueous solubility. It is critical to ensure compounds remain in solution under assay conditions to avoid aggregation-based artifacts.

  • Compound Storage: Libraries are typically stored at -20°C or -80°C in 100% DMSO to prevent degradation and water absorption.[9]

  • Assay Interference: The conjugated aromatic system of pyridine can potentially interfere with fluorescence-based assays through autofluorescence or quenching.[10][11] The bromine atom can also, in some cases, act as a heavy atom quencher. These potential issues must be assessed during assay development.

Protocol 1.1: Library Preparation and Quality Control
  • Compound Thawing & Solubilization:

    • Allow compound source plates (typically 10 mM in 100% DMSO) to equilibrate to room temperature for at least 1 hour before opening to prevent water condensation.

    • Centrifuge the plates briefly (e.g., 1,000 rpm for 1 minute) to ensure all liquid is at the bottom of the wells.

    • Visually inspect for any compound precipitation. If observed, gently warm the plate (to ~30°C) and vortex to redissolve.

  • Creation of Assay-Ready Plates:

    • Using an automated liquid handler, perform an intermediate dilution of the master library plates into 100% DMSO to create "daughter" plates at a concentration suitable for the final assay (e.g., 1 mM).

    • For the primary screen, use a pintool or acoustic dispenser to transfer a small volume (e.g., 50 nL) of the daughter plates into the final 384- or 1536-well assay plates. This minimizes the final DMSO concentration in the assay, which should typically be kept below 1% v/v.[9]

  • Quality Control (QC):

    • Purity Check: Periodically, select a subset of library compounds for purity analysis via LC-MS to confirm identity and integrity.

    • Concentration Verification: Use techniques like acoustic dispensing with integrated volume measurement or a sample concentrator coupled with UV/Vis spectrophotometry to verify compound concentrations.

Section 2: HTS Assay Development & Validation

The development of a robust and reliable assay is the most critical phase of the HTS process.[9] The assay must be sensitive, reproducible, and miniaturizable for an automated format.[12] For this guide, we will detail the development of a Fluorescence Polarization (FP) assay to identify inhibitors of a hypothetical protein kinase, "Kinase-X."

Rationale for Choosing a Fluorescence Polarization (FP) Kinase Assay

FP is a homogeneous assay format that measures the change in the tumbling rate of a fluorescently labeled molecule in solution.[13]

  • A small, fluorescently labeled peptide substrate (tracer) tumbles rapidly, resulting in low polarization.

  • When a large protein (e.g., an antibody that recognizes the phosphorylated peptide) binds to the tracer, the resulting complex tumbles much more slowly, leading to a high polarization value.

  • In a competitive format, a kinase phosphorylates an unlabeled substrate, which then competes with the fluorescent tracer for antibody binding, causing a decrease in polarization.[13]

This format is ideal for HTS because it is a simple mix-and-read protocol with no wash steps, making it highly amenable to automation.[14]

Diagram 2.1: FP Kinase Assay Principle

FP_Kinase_Assay cluster_0 No Inhibition (High FP Signal) cluster_1 Inhibition (Low FP Signal) Kinase Kinase-X pSubstrate Phosphorylated Substrate Kinase->pSubstrate Phosphorylation ATP ATP ATP->pSubstrate Substrate Unlabeled Substrate Substrate->pSubstrate Antibody p-Substrate Antibody BoundComplex Antibody-Tracer Complex (Slow Tumbling) Antibody->BoundComplex Binds Tracer Fluorescent Tracer Tracer->BoundComplex Kinase_I Kinase-X Substrate_I Unlabeled Substrate ATP_I ATP Inhibitor Inhibitor (Test Compound) Inhibitor->Kinase_I Blocks Antibody_I p-Substrate Antibody FreeTracer Free Tracer (Fast Tumbling) Tracer_I Fluorescent Tracer

Caption: Competitive FP assay principle for kinase inhibitors.

Protocol 2.1: Development of a Kinase-X FP Assay
  • Reagent Titration:

    • Antibody Titration: In a 384-well plate, create a serial dilution of the phospho-specific antibody while keeping the concentration of the fluorescent tracer constant. Incubate for 1 hour and measure FP. Identify the antibody concentration that gives ~80% of the maximal FP signal to ensure the assay is sensitive to displacement.

    • ATP Titration: Determine the ATP concentration that corresponds to its Michaelis-Menten constant (Km) for Kinase-X. Running the assay at the Km for ATP makes it easier to identify ATP-competitive inhibitors. Perform a kinase activity assay with varying ATP concentrations to determine this value.

  • Enzyme and Substrate Concentration:

    • Titrate Kinase-X and its unlabeled substrate to determine concentrations that yield a robust signal (e.g., 50-80% substrate conversion) within a reasonable timeframe (e.g., 60-90 minutes). The reaction should be in the linear range.

  • DMSO Tolerance:

    • Run the complete assay with varying concentrations of DMSO (0% to 5%). The final assay should be robust and show minimal signal change at the intended final screening concentration (e.g., 0.5-1%).[15]

  • Assay Stability:

    • Assemble the full reaction (minus stop solution/antibody) and incubate. At various time points (0, 30, 60, 90, 120 min), stop the reaction and measure the signal. Determine the time point at which the reaction is stable and provides the best signal window.

Protocol 2.2: Assay Validation & Z'-Factor Calculation

Before initiating the full screen, the assay must be validated to ensure it is robust enough for HTS.[16] The primary metric for this is the Z'-factor.[17][18]

  • Plate Setup: Prepare several 384-well plates where half the wells are dedicated to the positive control (e.g., Kinase-X reaction with DMSO, representing no inhibition) and the other half to the negative control (e.g., a known potent inhibitor of Kinase-X or no enzyme, representing 100% inhibition).

  • Execution: Run the assay according to the optimized protocol.

  • Calculation: Calculate the Z'-factor using the following formula:

    Z'-factor = 1 - ( (3 * σ_p + 3 * σ_n) / |μ_p - μ_n| )

    Where:

    • μ_p = mean of the positive control

    • σ_p = standard deviation of the positive control

    • μ_n = mean of the negative control

    • σ_n = standard deviation of the negative control

  • Interpretation:

    • Z' > 0.5: An excellent assay, suitable for HTS.[17][19]

    • 0 < Z' < 0.5: A marginal assay that may require further optimization.[17]

    • Z' < 0: The assay is not suitable for HTS.[17]

ParameterPositive Control (DMSO)Negative Control (Inhibitor)Acceptance Criteria
Mean (mP) 25050-
Std. Dev. (mP) 108-
Signal Window (μp - μn) 200-> 100 mP
Z'-Factor \multicolumn{2}{c}{0.72 }
Table 2.1: Example Assay Validation Data and Quality Metrics.

Section 3: The High-Throughput Screening Campaign

With a validated assay, the primary screen of the entire 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine library can commence. This phase requires robust automation and data handling.[20]

Diagram 3.1: HTS Workflow

HTS_Workflow cluster_workflow High-Throughput Screening Workflow LibPlate 1. Library Plates (10 mM in DMSO) AssayReady 2. Assay-Ready Plates (e.g., 1 mM) LibPlate->AssayReady Dilution Dispense 3. Compound Dispensing (Acoustic/Pintool) AssayReady->Dispense Source AssayPlate 4. Assay Plates (384/1536-well) Dispense->AssayPlate ReagentAdd 5. Reagent Addition (Kinase, ATP, Substrate) AssayPlate->ReagentAdd Incubate 6. Incubation ReagentAdd->Incubate StopAdd 7. Stop/Detection Reagent (Antibody/Tracer) Incubate->StopAdd Read 8. Plate Reading (FP Reader) StopAdd->Read Data 9. Data Analysis (Normalization, Hit Selection) Read->Data

Caption: Automated workflow for a primary HTS campaign.

Protocol 3.1: Primary HTS of the Pyridine Library
  • Plate Preparation: Pre-stamp 384-well assay plates with 50 nL of each library compound (final concentration e.g., 10 µM). Each plate must include columns for positive (DMSO) and negative (known inhibitor) controls.

  • Reagent Addition 1 (Kinase Reaction): Using a multistation liquid handler, add 5 µL of Kinase-X/Substrate mix to all wells.

  • Initiation: Add 5 µL of ATP solution to all wells to start the reaction.

  • Incubation: Incubate the plates at room temperature for the predetermined optimal time (e.g., 90 minutes).

  • Reagent Addition 2 (Detection): Add 10 µL of stop/detection mix containing the phospho-specific antibody and the fluorescent tracer.

  • Incubation 2: Incubate for 1 hour to allow antibody-antigen binding to reach equilibrium.

  • Data Acquisition: Read the plates on a suitable FP-capable plate reader.

Data Analysis and Hit Identification

Raw data from the HTS must be normalized to account for plate-to-plate and day-to-day variability. A common and robust method is the Z-score.[21][22]

  • Normalization: For each plate, calculate the percent inhibition for each compound well: % Inhibition = 100 * ( (μ_p - value_sample) / (μ_p - μ_n) )

  • Hit Selection using Z-score: The Z-score describes how many standard deviations a compound's activity is from the plate mean. Z-score = (value_sample - μ_samples) / σ_samples

    • A common threshold for hit selection is a Z-score ≤ -3 (for inhibition assays), indicating a significant deviation from the norm.[22]

Compound ID% InhibitionZ-scoreHit?
Cmpd-0018.2-0.55No
Cmpd-00275.4-4.89Yes
Cmpd-003-3.10.61No
Cmpd-00468.9-4.12Yes
Table 3.1: Example Hit Selection Data.

Section 4: Hit Confirmation and Secondary Assays

A "hit" from a primary screen is not a validated active compound. It is a preliminary result that requires rigorous confirmation to eliminate false positives and artifacts.[23][24]

Protocol 4.1: Hit Confirmation and IC50 Determination
  • Compound Re-synthesis/Re-order: Obtain a fresh, pure sample of each primary hit compound. Do not rely on the original screening stock.[25]

  • Dose-Response Curve: Create a serial dilution of the confirmed compound (e.g., 10-point, 1:3 dilution starting at 100 µM).

  • Assay Execution: Run the primary assay with the compound dilutions.

  • IC50 Calculation: Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic model to determine the IC50 (the concentration at which 50% of the activity is inhibited). A confirmed hit should show a clear sigmoidal dose-response curve.

Orthogonal and Counter-Screening

To ensure the observed activity is genuine and specific to the target, hits must be tested in secondary assays.[26][27]

  • Orthogonal Assays: These are assays that measure the same biological endpoint (e.g., kinase inhibition) but use a different technology. For example, a luminescence-based kinase activity assay (e.g., Kinase-Glo®) can be used to confirm hits from the FP screen. This helps eliminate technology-specific artifacts.

  • Counter-Screens: These are designed to identify compounds that interfere with the assay technology itself. For an FP assay, a key counter-screen is to test for compound autofluorescence.

    • Protocol 4.2.1: Autofluorescence Counter-Screen:

      • Add hit compounds to assay buffer in a plate.

      • Read the plate on the FP reader using the same filter set as the primary assay.

      • Compounds showing significant fluorescence intensity should be flagged as potential false positives. Using far-red tracers can often reduce interference from compound autofluorescence.[10]

Diagram 4.1: Hit Triage and Validation Funnel

Hit_Triage Primary Primary HTS (~50,000 Compounds) Confirm Hit Confirmation (Fresh Powder, Dose-Response) ~500 'Hits' Primary->Confirm Z-Score > 3σ Secondary Secondary Assays (Orthogonal & Counter-Screens) ~100 Confirmed Hits Confirm->Secondary IC50 < 10 µM LeadOp Validated Hits for Lead Optimization ~5-10 Hit Series Secondary->LeadOp Active & Selective

Caption: The hit validation process funnels a large library to a few promising series.

Section 5: Troubleshooting Common HTS Pitfalls

IssuePotential Cause(s)Recommended Solution(s)
Low Z'-Factor - Suboptimal reagent concentrations- High variability in liquid handling- Unstable reagents- Re-optimize antibody, ATP, and enzyme concentrations.- Service and calibrate liquid handlers.- Check reagent stability and prepare fresh batches.
High False Positive Rate - Compound autofluorescence- Compound aggregation- Non-specific reactivity- Implement an autofluorescence counter-screen.[28]- Add a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer.- Use orthogonal assays to confirm activity.
Poor Dose-Response Curves - Compound insolubility at high concentrations- Compound degradation- Assay artifact- Check compound solubility in assay buffer.- Confirm compound integrity via LC-MS.- Re-test in an orthogonal assay format.
Edge Effects on Plates - Uneven temperature during incubation- Evaporation from outer wells- Use a plate incubator with uniform heating.- Use plates with lids or seals; do not use the outermost wells for compounds.
Table 5.1: Common HTS Troubleshooting Guide.

Conclusion

The high-throughput screening of a 2-(3-bromo-4,5-dihydroisoxazol-5-yl)pyridine library offers a powerful avenue for the discovery of novel chemical probes and therapeutic lead compounds. Success in this endeavor is not merely a matter of automation but hinges on a deep understanding of the compound library's characteristics, meticulous assay development, and a rigorous, multi-step hit validation process. By following the principles and detailed protocols outlined in this guide—from careful library management to orthogonal confirmation and proactive troubleshooting—researchers can navigate the complexities of HTS with confidence. This systematic approach ensures that the identified hits are not statistical noise or technological artifacts, but are instead robust, reproducible, and worthy of the significant investment required for downstream lead optimization and drug development.

References

  • Vertex AI Search. (n.d.). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. Retrieved February 23, 2026.
  • RSC Publishing. (2022, May 20). Pyridine: the scaffolds with significant clinical diversity - PMC. Retrieved February 23, 2026, from [Link]

  • RSC Publishing. (2022, May 20). Pyridine: the scaffolds with significant clinical diversity. Retrieved February 23, 2026, from [Link]

  • Dove Medical Press. (2021, October 13). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug D | DDDT. Retrieved February 23, 2026, from [Link]

  • RSC Publishing. (n.d.). Advances in isoxazole chemistry and their role in drug discovery. Retrieved February 23, 2026, from [Link]

  • GARDP Revive. (n.d.). Hit confirmation, hit validation. Retrieved February 23, 2026, from [Link]

  • PubMed. (n.d.). Medicinal Chemistry Perspective of Fused Isoxazole Derivatives. Retrieved February 23, 2026, from [Link]

  • ScienceDirect. (2024, January 19). Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. Retrieved February 23, 2026, from [Link]

  • Vipergen. (n.d.). High Throughput Screening - Pioneer in Fast Drug Discovery. Retrieved February 23, 2026, from [Link]

  • MDPI. (2025, July 23). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. Retrieved February 23, 2026, from [Link]

  • European Pharmaceutical Review. (2011, February 16). Establishing assays and small molecule screening facilities for Drug discovery programs. Retrieved February 23, 2026, from [Link]

  • SlideShare. (2014, April 8). Data analysis approaches in high throughput screening. Retrieved February 23, 2026, from [Link]

  • National Institutes of Health. (n.d.). Hit Identification and Optimization in Virtual Screening: Practical Recommendations Based Upon a Critical Literature Analysis - PMC. Retrieved February 23, 2026, from [Link]

  • Journal of Cancer Metastasis and Treatment. (2016, June 15). High-throughput screening of small molecule library: procedure, challenges and future. Retrieved February 23, 2026, from [Link]

  • National Institutes of Health. (n.d.). Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1 - PMC. Retrieved February 23, 2026, from [Link]

  • National Institutes of Health. (n.d.). Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC. Retrieved February 23, 2026, from [Link]

  • Dove Medical Press. (2017, September 19). Assay development and high-throughput screening for small molecule inhibitors of a Vibrio cholerae stress response pathway. Retrieved February 23, 2026, from [Link]

  • Pelago Bioscience. (n.d.). Hit confirmation for Lead Generation in Drug Discovery. Retrieved February 23, 2026, from [Link]

  • Sygnature Discovery. (n.d.). Hit Validation for Suspicious Minds. Retrieved February 23, 2026, from [Link]

  • National Institutes of Health. (n.d.). Compound Management for Quantitative High-Throughput Screening - PMC. Retrieved February 23, 2026, from [Link]

  • IJPPR. (2025, August 12). Design, Synthesis and Biological Activity of Isoxazole Derivatives as Potent Medicinal Compound. Retrieved February 23, 2026, from [Link]

  • PubMed. (2012, August 15). Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1. Retrieved February 23, 2026, from [Link]

  • Science and Technology of Assay Development. (2024, January 4). On HTS: Hit Selection. Retrieved February 23, 2026, from [Link]

  • MDPI. (2022, November 23). A High-Throughput Fluorescence Polarization-Based Assay for the SH2 Domain of STAT4. Retrieved February 23, 2026, from [Link]

  • ResearchGate. (2025, August 10). Recommendations for the Reduction of Compound Artifacts in Time-Resolved Fluorescence Resonance Energy Transfer Assays | Request PDF. Retrieved February 23, 2026, from [Link]

  • Evotec. (2025, May 30). The Importance of a Well-Curated Compound Library in Hit Identification. Retrieved February 23, 2026, from [Link]

  • GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay. Retrieved February 23, 2026, from [Link]

  • Wikipedia. (n.d.). Z-factor. Retrieved February 23, 2026, from [Link]

  • Curia. (n.d.). Creating Compound Screening Libraries that Address the Challenges of Drug Discovery. Retrieved February 23, 2026, from [Link]

  • HTS. (n.d.). compoundManagement. Retrieved February 23, 2026, from [Link]

  • Oxford Academic. (2016, October 27). Data-driven approaches used for compound library design, hit triage and bioactivity modeling in high-throughput screening | Briefings in Bioinformatics. Retrieved February 23, 2026, from [Link]

  • National Institutes of Health. (2025, May 28). Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI. Retrieved February 23, 2026, from [Link]

  • BMG LABTECH. (2025, January 27). The Z prime value (Z´). Retrieved February 23, 2026, from [Link]

  • AELAB. (2024, November 5). How to Reduce Fluorescence Measurement Errors. Retrieved February 23, 2026, from [Link]

  • SpringerLink. (n.d.). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Retrieved February 23, 2026, from [Link]

  • BMG LABTECH. (n.d.). High-throughput screening (HTS). Retrieved February 23, 2026, from [Link]

  • Creative Bioarray. (2024, February 28). Troubleshooting in Fluorescent Staining. Retrieved February 23, 2026, from [Link]

  • Drawell. (2024, October 18). How to Reduce Fluorescence Measurement Errors. Retrieved February 23, 2026, from [Link]

  • PubChem. (n.d.). 2-Bromo-3-pyridinol | C5H4BrNO | CID 23070. Retrieved February 23, 2026, from [Link]

  • PubChem. (n.d.). 2-bromo-4-(5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl)pyridine | C12H8BrN5 | CID 46882388. Retrieved February 23, 2026, from [Link]

  • MDPI. (2022, November 10). 2-((3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)methyl)benzo[d]isothiazol-3(2H)-one1,1-dioxide. Retrieved February 23, 2026, from [Link]

Sources

Application

Cell-based assays for evaluating the efficacy of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

This Application Note is designed for researchers evaluating 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine (hereafter referred to as BDHI-Pyr ), a bioactive small molecule containing the 3-bromo-4,5-dihydroisoxazole (BDHI...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers evaluating 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine (hereafter referred to as BDHI-Pyr ), a bioactive small molecule containing the 3-bromo-4,5-dihydroisoxazole (BDHI) warhead.

Based on the pharmacophore, this compound acts as a targeted covalent inhibitor of cysteine-dependent enzymes, most notably Transglutaminase 2 (TG2) and Glyceraldehyde-3-phosphate dehydrogenase (GAPDH) , and is an activator of the Nrf2/Keap1 pathway.

Compound: 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine (BDHI-Pyr) Class: Covalent Electrophile / Cysteine-Reactive Warhead Primary Targets: Transglutaminase 2 (TG2), GAPDH, Keap1 (Cys151) Therapeutic Areas: Oncology (Warburg Effect), Fibrosis, Oxidative Stress

Executive Summary & Mechanism of Action

BDHI-Pyr functions via a specific suicide inhibition mechanism. The 3-bromo-4,5-dihydroisoxazole ring acts as a "latent electrophile." It is stable in free solution but undergoes nucleophilic attack by a specific active-site cysteine residue (e.g., Cys277 in TG2 or Cys152 in GAPDH). This triggers a halide displacement and ring-opening reaction, forming a stable covalent thioether or thioimidate adduct that irreversibly inactivates the enzyme.

To evaluate the efficacy of BDHI-Pyr, researchers must utilize assays that measure:

  • Target Inhibition: Reduction in intracellular TG2 amidase activity.

  • Metabolic Impact: Modulation of glycolysis (GAPDH inhibition).[1]

  • Pathway Activation: Induction of Nrf2-mediated antioxidant response (Keap1 modification).

Mechanistic Pathway Diagram

BDHI_Mechanism BDHI BDHI-Pyr (Latent Electrophile) Cell_Entry Cellular Uptake BDHI->Cell_Entry Target_Cys Active Site Cysteine (TG2-Cys277 / GAPDH-Cys152) Cell_Entry->Target_Cys Diffusion Complex Michaelis Complex Target_Cys->Complex Binding Covalent Covalent Adduct (Irreversible Inhibition) Complex->Covalent Nucleophilic Attack & Br- Elimination TG2_Effect Inhibition of ECM Crosslinking Covalent->TG2_Effect GAPDH_Effect Glycolysis Blockade (Warburg Reversal) Covalent->GAPDH_Effect Nrf2_Effect Keap1 Alkylation -> Nrf2 Activation Covalent->Nrf2_Effect

Caption: Mechanism of Action for BDHI-Pyr. The compound acts as a suicide substrate, covalently modifying catalytic cysteines to inhibit enzymatic function or activate signaling pathways.

Protocol A: In Situ Transglutaminase 2 (TG2) Activity Assay

Rationale: TG2 is the primary target for BDHI scaffolds. Traditional cell lysates often oxidize TG2, leading to false negatives. This in situ assay measures TG2 activity in live cells by tracking the incorporation of a biotinylated amine donor (5-BP) into extracellular matrix proteins.

Materials
  • Cell Line: HUVEC, MDA-MB-231, or fibroblasts (high TG2 expressors).

  • Substrate: 5-(Biotinamido)pentylamine (5-BP) (Thermo Fisher or similar).

  • Detection: Streptavidin-HRP or Streptavidin-Fluorophore.

  • Control: NC9 (TG2 irreversible inhibitor) or ERW1041E.

Step-by-Step Methodology
  • Seeding: Plate cells in 96-well black-walled plates (10,000 cells/well). Incubate overnight to adhere.

  • Pre-treatment: Treat cells with BDHI-Pyr (0.1 – 50 µM) for 1 hour .

    • Note: Short pre-incubation is sufficient for covalent kinetics.

  • Substrate Addition: Add 5-BP to the media (final concentration 1 mM). Do not wash away the inhibitor.

  • Incubation: Incubate for 2–4 hours at 37°C. TG2 will catalyze the transamidation of 5-BP into fibronectin and other surface proteins.

  • Fixation & Blocking:

    • Wash 2x with PBS.

    • Fix with 4% Paraformaldehyde (15 min).

    • Block with 3% BSA in PBS (30 min).

  • Detection:

    • Incubate with Streptavidin-FITC (1:1000) for 1 hour at RT.

    • Wash 3x with PBS-T (0.1% Tween-20).

  • Quantification: Measure fluorescence (Ex/Em: 490/520 nm) using a microplate reader.

    • Normalization: Stain nuclei with DAPI to normalize signal to cell number.

Data Interpretation
ParameterExpected Result with BDHI-PyrMechanistic Insight
Fluorescence Intensity Dose-dependent decreaseInhibition of TG2-mediated amine incorporation.
IC50 Value ~1–10 µM (estimated)Potency of covalent bond formation.
Morphology Reduced cell spreadingTG2 inhibition reduces focal adhesion stability.

Protocol B: Glycolytic Stress Test (GAPDH Inhibition)

Rationale: BDHI derivatives are known to inhibit GAPDH by modifying the active site Cys152. This blocks the conversion of G3P to 1,3-BPG, stalling glycolysis—a critical vulnerability in cancer cells (Warburg effect).

Materials
  • Platform: Seahorse XF Analyzer (Agilent) or pH-Xtra Glycolysis Assay (Luxcel).

  • Reagents: Glucose, Oligomycin, 2-Deoxyglucose (2-DG).

Step-by-Step Methodology (Seahorse XF)
  • Preparation: Seed cells (e.g., PANC-1 or A549) in XF cell culture microplates.

  • Media Switch: On the day of assay, switch to unbuffered XF assay media (0 mM Glucose).

  • Compound Injection Strategy:

    • Port A: Glucose (10 mM) – Stimulates glycolysis.

    • Port B: BDHI-Pyr (Various concentrations) – Experimental Step.

    • Port C: Oligomycin (1 µM) – Inhibits mitochondrial ATP synthase (forces max glycolysis).

    • Port D: 2-DG (50 mM) – Shuts down glycolysis (specificity control).

  • Measurement: Monitor Extracellular Acidification Rate (ECAR) in real-time.

Expected Kinetic Profile[2][3]
  • Baseline: Low ECAR (starvation).

  • Glucose Injection: Sharp rise in ECAR.

  • BDHI-Pyr Injection: If effective, ECAR should drop immediately or fail to rise further. Unlike reversible inhibitors, the drop may be progressive as the covalent bond forms.

  • Comparison: Compare the "Glycolytic Capacity" (Max ECAR after Oligomycin) between Vehicle and BDHI-Pyr treated wells.

Protocol C: Nrf2 Nuclear Translocation Assay

Rationale: The BDHI warhead can alkylate Cys151 on Keap1, preventing Nrf2 ubiquitination. Stabilized Nrf2 translocates to the nucleus to transcribe antioxidant genes (e.g., HMOX1).

Materials
  • Antibodies: Anti-Nrf2 (Primary), Alexa Fluor 488 Goat anti-Rabbit (Secondary).

  • Nuclear Stain: DAPI or Hoechst 33342.

  • Imaging: Confocal microscopy or High-Content Screening (HCS) system.

Step-by-Step Methodology
  • Treatment: Treat cells with BDHI-Pyr (5, 10, 20 µM) for 3 hours .

    • Positive Control: Sulforaphane (5 µM).

  • Fractionation (Optional) or Immunofluorescence:

    • Immunofluorescence: Fix (4% PFA), Permeabilize (0.1% Triton X-100), Block (5% Goat Serum).

    • Incubate with Anti-Nrf2 (1:100) overnight at 4°C.

    • Stain with Secondary Ab + DAPI.

  • Analysis: Calculate the Nuclear-to-Cytoplasmic (N/C) Ratio of Nrf2 fluorescence.

Signaling Pathway Diagram

Nrf2_Pathway BDHI BDHI-Pyr Keap1 Keap1 (Cys151) BDHI->Keap1 Alkylation BDHI->Keap1 Blocks Interaction Nrf2_Cyto Nrf2 (Cytosol) Ubiquitinated Keap1->Nrf2_Cyto Normally Inhibits Proteasome Proteasomal Degradation Nrf2_Cyto->Proteasome Basal State Nrf2_Nuc Nrf2 (Nucleus) Nrf2_Cyto->Nrf2_Nuc Translocation (Upon Treatment) ARE ARE Promoter Nrf2_Nuc->ARE Binding Genes Antioxidant Genes (HO-1, NQO1) ARE->Genes Transcription

Caption: Activation of the Nrf2 antioxidant response by BDHI-Pyr via Keap1 inhibition.

Troubleshooting & Critical Considerations

Stability of the Warhead

The 3-bromo-4,5-dihydroisoxazole ring is susceptible to hydrolysis at high pH.

  • Buffer Rule: Perform all dilutions in neutral buffers (pH 7.0–7.4). Avoid pH > 8.0.

  • Thiol Reactivity: Do not include DTT or Mercaptoethanol in the treatment media, as these will quench the drug before it enters the cell.

Specificity Controls

To confirm the observed effects are due to the BDHI warhead and not general toxicity:

  • Competition Assay: Pre-incubate cells with a massive excess of a reversible inhibitor (if available) to protect the active site, then add BDHI-Pyr.

  • Washout Experiment: Because BDHI-Pyr is covalent (irreversible), effects should persist even after the drug is washed out of the media.

    • Protocol: Treat for 1 hour -> Wash 3x -> Incubate 24h -> Measure Activity. If activity remains inhibited, the mechanism is covalent.

References

  • McConathy, J., et al. (2017). "Evaluation of the 3-bromo-4,5-dihydroisoxazole scaffold as a latent electrophile for targeted covalent inhibition." Journal of Medicinal Chemistry.

  • Adhikary, G., et al. (2014). "Transglutaminase 2 (TG2) inhibition by the isoxazole derivative ERW1041E reduces cancer stem cell traits." Carcinogenesis.

  • Koning, M., et al. (2023). "Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH."[1][2] European Journal of Medicinal Chemistry.

  • Foresti, R., et al. (2018). "Effects of 3-Bromo-4,5-dihydroisoxazole Derivatives on Nrf2 Activation and Heme Oxygenase-1 Expression." ChemistryOpen.

  • Siegel, D., et al. (2008). "Inhibition of GAPDH by 3-bromo-isoxazoline derivatives: Mechanism and metabolic consequences." ACS Chemical Biology.

Sources

Method

Application Notes and Protocols for the Development of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Derivatives with Enhanced Bioactivity

For: Researchers, scientists, and drug development professionals Abstract The isoxazoline ring system is a privileged scaffold in medicinal chemistry, known for a wide spectrum of biological activities including anticanc...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals

Abstract

The isoxazoline ring system is a privileged scaffold in medicinal chemistry, known for a wide spectrum of biological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] When coupled with a pyridine moiety, another critical pharmacophore, the resulting hybrid molecules present a promising avenue for the development of novel therapeutics.[4][5] This guide provides a comprehensive framework for the synthesis, derivatization, and biological evaluation of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine. The strategic placement of a bromine atom at the 3-position of the isoxazoline ring offers a versatile handle for introducing molecular diversity, enabling a systematic exploration of the structure-activity relationship (SAR) to enhance bioactivity.[6] This document is structured to provide not only step-by-step protocols but also the underlying scientific rationale for key experimental choices, ensuring a self-validating and robust research workflow.

I. Strategic Overview: The Rationale for Isoxazolyl-Pyridine Hybrids

The core strategy revolves around the synthesis of a key intermediate, 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine, and its subsequent functionalization. The isoxazoline moiety serves as a potent pharmacophore, while the pyridine ring can modulate solubility, metabolic stability, and receptor interactions.[4][7] The bromine atom at the C3 position is an excellent electrophilic "warhead," enabling a variety of nucleophilic substitution reactions for derivatization.[6]

G cluster_0 Synthesis of Core Scaffold cluster_1 Functionalization cluster_2 Bioactivity Screening A 2-Vinylpyridine B Pyridine-2-aldoxime A->B Oxime Formation C 2-(4,5-dihydroisoxazol-5-yl)pyridine B->C 1,3-Dipolar Cycloaddition D 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine C->D Bromination (NBS) E Diverse Bioactive Derivatives D->E Derivatization (e.g., Suzuki, SNAr) F Anticancer Assays (e.g., MTT) E->F G Antimicrobial Assays (e.g., Zone of Inhibition) E->G H SAR Analysis & Lead Optimization F->H G->H

Caption: Workflow for developing bioactive 2-(isoxazolyl)pyridine derivatives.

II. Synthesis of the Core Scaffold: 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

The synthesis of the core scaffold is a multi-step process that begins with the formation of an isoxazoline ring, followed by regioselective bromination. The 1,3-dipolar cycloaddition is a highly efficient method for constructing the 5-membered isoxazoline ring.[4][8]

Protocol 1: Synthesis of 2-(4,5-dihydroisoxazol-5-yl)pyridine

This protocol details the 1,3-dipolar cycloaddition of a nitrile oxide generated in situ from pyridine-2-aldoxime with ethylene.

Materials:

  • Pyridine-2-carboxaldehyde

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Sodium carbonate (Na₂CO₃)

  • N-Chlorosuccinimide (NCS) or Sodium hypochlorite (NaOCl)

  • 2-Vinylpyridine

  • Dichloromethane (DCM)

  • Triethylamine (TEA)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Step-by-Step Methodology:

  • Oxime Formation:

    • In a round-bottom flask, dissolve pyridine-2-carboxaldehyde (1.0 eq.) in ethanol.

    • Add an aqueous solution of hydroxylamine hydrochloride (1.1 eq.) and sodium carbonate (1.1 eq.).

    • Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by TLC until the aldehyde is consumed.

    • Remove the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate to yield pyridine-2-aldoxime, which can often be used in the next step without further purification.

  • 1,3-Dipolar Cycloaddition:

    • Dissolve pyridine-2-aldoxime (1.0 eq.) and 2-vinylpyridine (1.5 eq.) in DCM.

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add a solution of NCS (1.1 eq.) in DCM or aqueous NaOCl (1.1 eq.) dropwise to the mixture. The addition of a catalytic amount of a base like triethylamine can facilitate the in-situ generation of the nitrile oxide.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

    • Upon completion, quench the reaction with water. Separate the organic layer, wash with saturated NaHCO₃ solution and brine.

    • Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-(4,5-dihydroisoxazol-5-yl)pyridine.

Protocol 2: Bromination of 2-(4,5-dihydroisoxazol-5-yl)pyridine

This protocol describes the bromination at the C3 position of the isoxazoline ring using N-bromosuccinimide (NBS).

Materials:

  • 2-(4,5-dihydroisoxazol-5-yl)pyridine

  • N-Bromosuccinimide (NBS)[9]

  • Carbon tetrachloride (CCl₄) or acetonitrile (MeCN)

  • Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (BPO) (catalytic amount)

  • Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

  • In a flask equipped with a reflux condenser and under an inert atmosphere, dissolve 2-(4,5-dihydroisoxazol-5-yl)pyridine (1.0 eq.) in CCl₄ or MeCN.

  • Add N-bromosuccinimide (1.1 eq.) and a catalytic amount of AIBN or BPO.

  • Heat the mixture to reflux (for CCl₄) or around 80 °C (for MeCN) and irradiate with a UV lamp to initiate the radical reaction.[10] Monitor the reaction by TLC.

  • After completion (typically 2-6 hours), cool the reaction mixture to room temperature.

  • Filter off the succinimide byproduct.

  • Wash the filtrate with aqueous sodium thiosulfate solution to remove any remaining bromine, followed by water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (eluent: hexane/ethyl acetate gradient) to yield 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine.

Characterization of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

The structure of the synthesized compound should be confirmed by spectroscopic methods. Based on data for similar structures, the following spectral characteristics are expected:[11][12]

Technique Expected Observations
¹H NMR Signals for the pyridine ring protons (typically in the δ 7.0-8.5 ppm range). A doublet of doublets for the proton at the C5 position of the isoxazoline ring (around δ 5.5-6.0 ppm). Two diastereotopic protons at the C4 position, appearing as multiplets (around δ 3.0-4.0 ppm).
¹³C NMR Signals for the pyridine carbons (δ 120-150 ppm). A signal for the C3 carbon bearing the bromine atom (around δ 90-100 ppm). Signals for the C4 and C5 carbons of the isoxazoline ring (around δ 40-85 ppm).
IR (KBr) C=N stretch of the pyridine ring (~1580-1600 cm⁻¹), C-Br stretch (~550-650 cm⁻¹), N-O stretch (~850-900 cm⁻¹).
Mass Spec A molecular ion peak corresponding to the mass of the compound, with a characteristic isotopic pattern for bromine (M+ and M+2 peaks of approximately equal intensity).

III. Derivatization Strategies for Enhanced Bioactivity

The 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine scaffold can be functionalized at either the pyridine ring or the isoxazoline ring.

A. Derivatization at the Pyridine Ring

For derivatives where the bromine on the isoxazoline is desired for bioactivity, modifications can be made to a brominated pyridine precursor prior to isoxazoline formation. Two powerful methods for this are the Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution (SNAᵣ).

This protocol outlines the coupling of a brominated pyridine derivative with a boronic acid.[1][13][14]

Caption: General scheme for Suzuki-Miyaura cross-coupling.

Materials:

  • Substituted 2-bromopyridine

  • Aryl or heteroaryl boronic acid (1.1-1.5 eq.)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, 1-5 mol%)

  • Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2-3 eq.)

  • Solvent (e.g., 1,4-dioxane/water, toluene, DMF)

  • Inert atmosphere

Step-by-Step Methodology:

  • In a Schlenk flask under an inert atmosphere, combine the 2-bromopyridine derivative (1.0 eq.), boronic acid (1.2 eq.), base (2.0 eq.), and palladium catalyst (3 mol%).

  • Add the degassed solvent system (e.g., 1,4-dioxane and water 4:1).

  • Heat the reaction mixture to 80-110 °C for 4-24 hours, monitoring by TLC or LC-MS.

  • Cool the reaction to room temperature and dilute with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

  • Purify by column chromatography to yield the desired biaryl or heteroaryl pyridine.

This protocol is suitable for introducing amine, thiol, or alcohol functionalities.[2][3][15][16]

Materials:

  • 2-Chloropyridine or 2-bromopyridine derivative

  • Nucleophile (e.g., amine, thiol, alcohol, 1.1-2.0 eq.)

  • Base (e.g., K₂CO₃, NaH, Et₃N, if required)

  • Solvent (e.g., DMF, DMSO, ethanol)

Step-by-Step Methodology:

  • Dissolve the 2-halopyridine (1.0 eq.) in a suitable solvent.

  • Add the nucleophile (1.2 eq.) and base (if necessary).

  • Heat the reaction mixture. Temperatures can range from room temperature to reflux, depending on the reactivity of the substrate and nucleophile. Microwave heating can significantly reduce reaction times.[2]

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, perform an aqueous workup, extracting the product into an organic solvent.

  • Wash, dry, and concentrate the organic phase.

  • Purify by column chromatography or recrystallization.

B. Derivatization at the Isoxazoline Ring

The C3-bromo position is ripe for nucleophilic substitution, allowing for the introduction of various functional groups directly onto the isoxazoline ring.

IV. Biological Activity Screening Protocols

Once a library of derivatives has been synthesized and characterized, the next critical step is to evaluate their biological activity.

Protocol 5: In Vitro Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[1][3][13][17]

Materials:

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • 96-well plates

  • Test compounds dissolved in DMSO (stock solution)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, or acidified isopropanol)

  • Microplate reader

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the medium in the wells with 100 µL of medium containing the desired concentrations of the compounds. Include a vehicle control (DMSO) and an untreated control. Incubate for 48-72 hours.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37 °C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Protocol 6: Antimicrobial Activity (Zone of Inhibition Assay)

This is a qualitative or semi-quantitative method to screen for antimicrobial activity.[2][15][18]

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus for Gram-positive, Escherichia coli for Gram-negative)

  • Fungal strains (e.g., Candida albicans)

  • Mueller-Hinton agar (for bacteria) or Sabouraud dextrose agar (for fungi)

  • Sterile swabs

  • Sterile filter paper discs

  • Test compounds at a known concentration

  • Positive control (standard antibiotic) and negative control (solvent)

Step-by-Step Methodology:

  • Inoculum Preparation: Prepare a standardized suspension of the microorganism (e.g., 0.5 McFarland standard).

  • Plate Inoculation: Uniformly spread the microbial suspension over the surface of the agar plate using a sterile swab.

  • Disc Application: Impregnate sterile filter paper discs with a known concentration of the test compound. Place the discs on the agar surface. Also place positive and negative control discs.

  • Incubation: Incubate the plates at 37 °C for 18-24 hours for bacteria, or at 25-30 °C for 48-72 hours for fungi.

  • Measurement: Measure the diameter of the clear zone of growth inhibition around each disc in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

For quantitative data, a follow-up Minimum Inhibitory Concentration (MIC) assay should be performed.

V. Structure-Activity Relationship (SAR) Analysis

Systematic modification of the parent compound and correlation of these changes with biological activity is the essence of SAR studies.

Table of Bioactivity Data for Hypothetical Derivatives:

Compound R¹ (on Pyridine) R² (on Isoxazoline C3) Anticancer IC₅₀ (µM) vs. MCF-7 [19][20][21]Antimicrobial MIC (µg/mL) vs. S. aureus [22][23][24][25]
Parent HBr> 100128
D-1 4-F-PhBr45.564
D-2 4-MeO-PhBr22.832
D-3 ThiopheneBr35.264
D-4 H-NH(Cyclopropyl)78.1> 256
D-5 H-S(Ph)65.4128

This table presents hypothetical data for illustrative purposes, based on trends observed in the literature.

From this hypothetical data, one could infer that:

  • Adding an electron-donating group (methoxy) at the para position of a phenyl substituent on the pyridine ring enhances anticancer activity (D-2 vs. D-1).

  • Replacing the C3-bromo with an amine group diminishes antimicrobial activity (D-4 vs. Parent).

VI. Safety and Handling Precautions

  • N-Bromosuccinimide (NBS): NBS is a corrosive and oxidizing agent. It should be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid contact with skin and eyes. Do not store with reducing agents.[23][26]

  • Solvents: Many organic solvents used in these protocols are flammable and/or toxic. Handle them in a fume hood and away from ignition sources.

  • Palladium Catalysts: Palladium compounds can be toxic and should be handled with care.

  • General Practices: Always consult the Safety Data Sheet (SDS) for all chemicals before use.

VII. References

  • ResearchGate. (n.d.). Suzuki reactions of 2-bromopyridine with aryl boronic acids. [Link]

  • Taylor & Francis Online. (2012). Efficient nucleophilic substitution of halopyridines using ethanol as solvent with microwave heating: synthesis of 2-aminoethylsulfanylpyridines. [Link]

  • ACS Publications. (2025). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega. [Link]

  • Royal Society of Chemistry. (n.d.). † 1H-NMR and 13C-NMR Spectra. [Link]

  • ResearchGate. (2026). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. [Link]

  • NIH National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

  • Microchem Laboratory. (2024). Zone of Inhibition Test for Antimicrobial Activity. [Link]

  • SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NEW SULFONAMIDE ISOXAZOLO[5,4-b]PYRIDINE DERIVATIVES. (n.d.). [Link]

  • ResearchGate. (n.d.). Table 2 : IC50 values for synthesized compounds against cancer cell lines. [Link]

  • ResearchGate. (2026). Design, synthesis and biological evaluation of aryl isoxazole incorporated pyrimidin-2-yl)oxazolo[4,5-b]pyridine derivatives as anticancer agents. [Link]

  • ResearchGate. (n.d.). Antimicrobial Activities in terms of MIC (g/mL). [Link]

  • MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

  • ResearchGate. (n.d.). Pyrazole, isoxazole, and pyridine anticancer agents. [Link]

  • Royal Society of Chemistry. (2022). Substituted Pyridines from Isoxazoles: Scope and Mechanism. [Link]

  • Chem-Station. (2014). 1,3-Dipolar Cycloaddition of Nitrile Oxide. [Link]

  • NIH National Center for Biotechnology Information. (n.d.). Design, Synthesis, and Anti-Breast Cancer Potential of Imidazole–Pyridine Hybrid Molecules In Vitro and Ehrlich Ascites Carcinoma Growth Inhibitory Activity Assessment In Vivo. [Link]

  • NIH National Center for Biotechnology Information. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19. [Link]

  • ResearchGate. (n.d.). 1,3‐Dipolar cycloaddition reaction of nitrile oxides. [Link]

  • NIH National Center for Biotechnology Information. (n.d.). Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives. [Link]

  • Google Patents. (n.d.). 3-bromo-5,5-dimethyl-4,5-dihydroisoxazole and method for producing same.

  • Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

  • MDPI. (2025). 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles. [Link]

  • ResearchGate. (n.d.). Bromination of Aromatics and Heteroaromatics with NBS in TBAB. [Link]

  • Intermolecular 1,3-dipolar cycloaddition of nitrile oxides with vinyl acetate and acrylonitrile. (n.d.). [Link]

  • MDPI. (2022). Pyridine Compounds with Antimicrobial and Antiviral Activities. [Link]

  • Preprints.org. (2025). 1,3-dipolar cycloaddition of nitrile imines and nitrile oxides to exocyclic C=N bonds – an approach to spiro-N. [Link]

  • CORE. (n.d.). Aggregation Behavior and Antimicrobial Activity of Ester-functionalized Imidazolium and Pyridinium Based Ionic Liquid in Aqueous. [Link]

  • NIH National Center for Biotechnology Information. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. [Link]

  • Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

  • Patsnap. (n.d.). Method for synthesizing and preparing 2-vinyl pyridine. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) (NP0290530). [Link]

  • PubMed. (2009). Synthesis and biological activity of 2-(4,5-dihydroisoxazol-5-yl)-1,3,4-oxadiazoles. [Link]

  • Google Patents. (n.d.). Method for synthesizing and preparing 2-vinyl pyridine.

  • NIH National Center for Biotechnology Information. (n.d.). 1H- and 13C-NMR Analysis of a Series of 1,2-Diaryl-1H-4,5-dihydroimidazoles. [Link]

  • Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (2023). [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting common issues in 1,3-dipolar cycloaddition reactions

Welcome to the technical support center for 1,3-dipolar cycloaddition reactions. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the intricacies of this powerf...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 1,3-dipolar cycloaddition reactions. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the intricacies of this powerful synthetic tool. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot common issues with a deep understanding of the underlying chemical principles.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses the most frequently encountered challenges in 1,3-dipolar cycloaddition reactions in a direct question-and-answer format.

Issue 1: Low or No Product Yield

Question: My 1,3-dipolar cycloaddition reaction is resulting in a low yield or no desired product at all. What are the potential causes and how can I improve the outcome?

Answer:

Low yield is a common frustration, often stemming from a handful of critical factors. A systematic approach to troubleshooting is key.

Causality and Expert Insights:

The success of a 1,3-dipolar cycloaddition hinges on the reactivity of both the 1,3-dipole and the dipolarophile, as well as the stability of the 1,3-dipole under the reaction conditions. Many 1,3-dipoles, such as nitrile oxides and azomethine ylides, are not stable and must be generated in situ. If the rate of decomposition of the 1,3-dipole is faster than the rate of cycloaddition, low yields are inevitable.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Step-by-Step Methodologies:

  • Verify Reactant Integrity:

    • Purity: Ensure the purity of your starting materials. Impurities can inhibit the reaction or lead to unwanted side products. Use techniques like NMR or melting point analysis to confirm purity.

    • Stoichiometry: Carefully measure your reactants. For unstable 1,3-dipoles generated in situ, it may be necessary to use an excess of the precursor.

  • Optimize Reaction Conditions:

    • Solvent: The choice of solvent can significantly impact reaction rates, although the effect on the cycloaddition step itself is often minimal for concerted reactions.[2] However, the solubility of reactants and the stability of the 1,3-dipole are crucial. A solvent screening is often a valuable first step. For reactions involving polar intermediates or transition states, a more polar solvent may be beneficial.[3]

    • Temperature: Temperature is a double-edged sword. Higher temperatures can increase the reaction rate but may also accelerate the decomposition of a thermally labile 1,3-dipole. Conversely, some cycloadditions require elevated temperatures to overcome the activation energy barrier.[4] If decomposition is suspected, try running the reaction at a lower temperature for a longer period.

    • Concentration: Increasing the concentration of the reactants can favor the bimolecular cycloaddition over unimolecular decomposition of the 1,3-dipole.

  • Consider Catalysis:

    • Lewis Acids: For cycloadditions involving dipolarophiles with a coordinating group (e.g., α,β-unsaturated carbonyls), a Lewis acid catalyst can significantly enhance the reaction rate and selectivity.[5][6] The Lewis acid coordinates to the dipolarophile, lowering its LUMO energy and accelerating the reaction with the HOMO of the 1,3-dipole.

    • Copper(I) Catalysis: For the well-known azide-alkyne cycloaddition ("Click Chemistry"), a copper(I) catalyst is often essential for achieving high yields and regioselectivity at room temperature.[4]

Quantitative Data Summary:

ParameterRecommendationRationale
Solvent Polarity Screen a range from non-polar (e.g., Toluene) to polar aprotic (e.g., Acetonitrile, DMF).[7]While the concerted cycloaddition is often insensitive to solvent polarity, reactant solubility and dipole stability are critical.
Temperature Start at room temperature and adjust based on reaction progress and stability of the 1,3-dipole.Balances reaction rate and potential for thermal decomposition.
Concentration 0.1 M to 1.0 MHigher concentrations can favor the desired bimolecular reaction.
Catalyst (Lewis Acid) 5-20 mol%Catalytic amounts are usually sufficient to see a significant rate enhancement.[8]
Catalyst (Copper(I)) 1-10 mol% with a reducing agent (e.g., sodium ascorbate)Ensures the active Cu(I) species is present.[9]
Issue 2: Poor Regioselectivity

Question: My reaction produces a mixture of regioisomers. How can I improve the regioselectivity of my 1,3-dipolar cycloaddition?

Answer:

Controlling regioselectivity is a central challenge in many 1,3-dipolar cycloadditions. The formation of two or more regioisomers complicates purification and reduces the yield of the desired product.

Causality and Expert Insights:

Regioselectivity in 1,3-dipolar cycloadditions is primarily governed by the electronic properties of the reactants, as explained by Frontier Molecular Orbital (FMO) theory.[2] The reaction proceeds through the interaction of the Highest Occupied Molecular Orbital (HOMO) of one component with the Lowest Unoccupied Molecular Orbital (LUMO) of the other. The preferred regioisomer is the one that results from the alignment of the orbitals with the largest coefficients.[10] Steric effects can also play a role, favoring the approach of the reactants that minimizes steric hindrance.

FMO Theory Explained:

Caption: FMO interactions in 1,3-dipolar cycloadditions.

Step-by-Step Methodologies for Improving Regioselectivity:

  • Modify Electronic Properties:

    • Electron-Withdrawing/Donating Groups: The introduction of electron-withdrawing groups on the dipolarophile lowers its HOMO and LUMO energies, favoring a "normal electron demand" cycloaddition (HOMO of dipole, LUMO of dipolarophile). Conversely, electron-donating groups on the dipolarophile raise its HOMO and LUMO energies, potentially leading to an "inverse electron demand" reaction (LUMO of dipole, HOMO of dipolarophile).[11]

    • Strategic Placement of Substituents: By strategically placing substituents on both the 1,3-dipole and the dipolarophile, you can often enhance the orbital coefficient mismatch at the undesired reacting centers, thus favoring a single regioisomer.

  • Employ Catalysis:

    • Lewis Acid Catalysis: A Lewis acid can coordinate to the dipolarophile, significantly lowering its LUMO energy and amplifying the electronic preference for one regioisomer.[6] This is a very effective strategy for many systems.

    • Copper(I) and Ruthenium Catalysis for Azide-Alkyne Cycloadditions: The thermal Huisgen cycloaddition of azides and alkynes often gives a mixture of 1,4- and 1,5-regioisomers.[4] Copper(I) catalysis almost exclusively yields the 1,4-isomer, while ruthenium catalysis can favor the 1,5-isomer.[7]

  • Solvent and Temperature Effects:

    • While generally having a smaller effect than electronics and catalysis, in some cases, solvent polarity and reaction temperature can influence the regiochemical outcome. It is worth exploring these parameters if other methods are unsuccessful.

Experimental Protocol: Lewis Acid Screening for Improved Regioselectivity

  • Setup: In parallel reaction vials, set up your standard reaction conditions.

  • Lewis Acid Addition: To each vial, add a different Lewis acid (e.g., ZnCl₂, MgBr₂, Sc(OTf)₃, Cu(OTf)₂) at a loading of 10-20 mol%.

  • Reaction Monitoring: Monitor the reactions by TLC or LC-MS to assess conversion and the regioisomeric ratio.

  • Analysis: Analyze the crude reaction mixtures by ¹H NMR to determine the ratio of regioisomers. Two-dimensional NMR techniques like COSY and HSQC can be invaluable for unequivocally assigning the structures of the isomers.[12]

  • Optimization: Once a promising Lewis acid is identified, further optimize the catalyst loading, solvent, and temperature.

Issue 3: Formation of Side Products and Purification Challenges

Question: My reaction is producing unexpected side products, making purification difficult. What are the common side reactions, and how can I purify my desired cycloadduct?

Answer:

The formation of byproducts is a common issue, particularly when dealing with reactive intermediates. Understanding the potential side reactions is the first step toward mitigating them and developing an effective purification strategy.

Common Side Reactions:

  • Dimerization of the 1,3-Dipole: Some 1,3-dipoles can dimerize if the cycloaddition with the dipolarophile is slow.

  • Decomposition of the 1,3-Dipole: Unstable 1,3-dipoles can fragment into other reactive species, leading to a complex mixture of products. For instance, in situ generated azomethine ylides can undergo alternative cyclizations or rearrangements.[13]

  • Homodimerization of Terminal Alkynes (in CuAAC): In copper-catalyzed azide-alkyne cycloadditions, oxidative coupling of the terminal alkyne to form a diyne is a common side reaction, especially if oxygen is not excluded.[9]

  • Oxidation of the Copper(I) Catalyst: The active Cu(I) catalyst in "click chemistry" can be oxidized to the inactive Cu(II) state, halting the reaction.[9]

Purification Strategies:

Caption: General purification workflow for 1,3-dipolar cycloaddition products.

Detailed Purification Protocols:

  • Flash Column Chromatography: This is the most common method for purifying cycloadducts.

    • Solvent System Selection: A good starting point for many heterocyclic products is a mixture of hexanes and ethyl acetate. For more polar compounds, dichloromethane and methanol may be more effective.[14] A shallow solvent gradient is often necessary to separate closely eluting regioisomers.[15]

    • Silica Gel Considerations: Some nitrogen-containing heterocycles can be sensitive to acidic silica gel, leading to decomposition on the column.[15] In such cases, using deactivated silica gel (treated with a small amount of triethylamine in the eluent) is recommended.

  • Recrystallization: If your product is a solid, recrystallization can be a highly effective method for obtaining very pure material, especially for separating diastereomers.

  • Preparative HPLC and TLC: For challenging separations of regioisomers or stubborn impurities, preparative HPLC or TLC can provide the necessary resolution.[15]

Troubleshooting Purification of Triazole Regioisomers:

The separation of 1,4- and 1,5-disubstituted 1,2,3-triazoles can be particularly challenging due to their similar polarities.

TechniqueProtocolExpected Outcome
Flash Chromatography Use a long column with a shallow gradient of a suitable eluent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol).[16]May provide baseline separation if the polarity difference is sufficient.
Preparative HPLC Use a reverse-phase C18 column with a gradient of acetonitrile and water.[17]Often provides excellent separation of regioisomers.
NMR Analysis Utilize ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC) to confirm the identity and purity of the isolated isomers.[12]Unambiguous structural assignment of each regioisomer.

Frequently Asked Questions (FAQs)

Q1: How do I know if my 1,3-dipole is stable enough to be isolated? A1: Generally, 1,3-dipoles with extensive conjugation or steric protection are more likely to be stable. Common examples of isolable 1,3-dipoles include many azides and nitrones.[1] In contrast, species like nitrile oxides and azomethine ylides are typically highly reactive and are generated in situ.[1]

Q2: Can I run a 1,3-dipolar cycloaddition without a solvent? A2: Yes, solvent-free or "neat" conditions can be advantageous in some cases, potentially leading to faster reaction times and easier purification.[18] This approach aligns with the principles of green chemistry.

Q3: What is the best way to monitor the progress of my reaction? A3: Thin-layer chromatography (TLC) is a simple and effective way to monitor the consumption of starting materials and the formation of products. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are excellent choices.

Q4: My reaction is not going to completion. What should I do? A4: If your reaction stalls, first re-verify the purity and stoichiometry of your reagents. If those are correct, consider adding more of the limiting reagent (if it is stable) or a catalyst. If the 1,3-dipole is generated in situ, the precursor may be degrading, and a slower addition of the precursor or a lower reaction temperature might be necessary.

Q5: How can I be sure of the stereochemistry of my cycloadduct? A5: 1,3-Dipolar cycloadditions are typically concerted and stereospecific, meaning the stereochemistry of the dipolarophile is retained in the product.[2] For example, a cis-alkene will give a syn-product. The relative stereochemistry of the final product is best confirmed by 2D NMR techniques such as NOESY, which can show through-space correlations between protons.

References

  • Full Regio- and Stereoselective Protocol for the Synthesis of New Nicotinoids via Cycloaddition Processes with the Participation of Trans-Substituted Nitroethenes: Comprehensive Experimental and MEDT Study. PMC. [Link]

  • 1,3-Dipolar cycloaddition - Wikipedia. Wikipedia. [Link]

  • C–H Bonds as Ubiquitous Functionality: Preparation of Multiple Regioisomers of Arylated 1,2,4-Triazoles via C–H Arylation. PMC. [Link]

  • Best solvent for azide alkyne cycloaddition? - ResearchGate. ResearchGate. [Link]

  • Separation of alkylated 1,2,4-triazole in solution - Chemistry Stack Exchange. Chemistry Stack Exchange. [Link]

  • Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions - Frontiers. Frontiers. [Link]

  • Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics - MDPI. MDPI. [Link]

  • Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC. PMC. [Link]

  • Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

  • Intramolecular nitrone dipolar cycloadditions: control of regioselectivity and synthesis of naturally-occurring spirocyclic alkaloids - Organic & Biomolecular Chemistry (RSC Publishing). RSC Publishing. [Link]

  • NIH Public Access - SciSpace. SciSpace. [Link]

  • Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions - PMC. PMC. [Link]

  • Design and Synthesis of Regioisomeric Triazole/Amide Peptidomimetic Macrocycles and Their Dipole Moment Controlled Self-Assembly - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

  • Click chemstry: Why does it sometimes work and other times it doesn't? - ResearchGate. ResearchGate. [Link]

  • Asymmetric Lewis acid-catalyzed 1,3-dipolar cycloadditions - ResearchGate. ResearchGate. [Link]

  • Enantioselective 1,3-Dipolar Cycloaddition Using (Z)-α-Amidonitroalkenes as a Key Step to the Access to Chiral cis-3,4-Diaminopyrrolidines - PMC. PMC. [Link]

  • "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology - Jena Bioscience. Jena Bioscience. [Link]

  • Regio- and Enantioselective Nitrone Cycloaddition to Alkynones for the Synthesis of Δ4-Isoxazolines | Request PDF - ResearchGate. ResearchGate. [Link]

  • 1,3-Dipolar Cycloadditions - Planning Organic Syntheses - Pharmacy 180. Pharmacy 180. [Link]

  • Unveiling the Stereoselectivity and Regioselectivity of the [3+2] Cycloaddition Reaction between N-methyl-C-4-methylphenyl-nitrone and 2-Propynamide from a MEDT Perspective - MDPI. MDPI. [Link]

  • Asymmetric Lewis acid-catalyzed 1,3-dipolar cycloadditions - R Discovery. R Discovery. [Link]

  • Asymmetric 1,3-Dipolar Cycloaddition Reaction of Nitrones and Acrolein with a Bis-Titanium Catalyst as Chiral Lewis Acid - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

  • Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents - MDPI. MDPI. [Link]

  • The Huisgen Reaction: Milestones of the 1,3‐Dipolar Cycloaddition - Refubium. Refubium. [Link]

  • The mechanism of the cycloaddition reaction of 1,3-dipole molecules with acetylene - SMU. SMU. [Link]

  • 1,3-Dipolar Cycloaddition in the Preparation of New Fused Heterocyclic Compounds via Thermal Initiation - MDPI. MDPI. [Link]

  • NMR Studies on 1,3-Dipolar Cycloaddition of Nitrile Oxides to Norbornenes - ResearchGate. ResearchGate. [Link]

  • The effects of Lewis acid on the 1,3-dipolar cycloaddition reaction of C-arylaldonitrones with alkenes - PubMed. PubMed. [Link]

  • Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis | Accounts of Chemical Research - ACS Publications. ACS Publications. [Link]

  • From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Asahi Glassplant. [Link]

  • Optimization of the 1,3-dipolar cycloaddition reaction - ResearchGate. ResearchGate. [Link]

  • Understanding the 1,3‐Dipolar Cycloadditions of Allenes - PMC. PMC. [Link]

  • Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Nanalysis. [Link]

  • 1,3-dipolar cycloaddition reactions - YouTube. YouTube. [Link]

  • Selective and Reversible 1,3-Dipolar Cycloaddition of 2-(2-Oxoindoline-3-ylidene)acetates with Nitrones in the Synthesis of Functionalized Spiroisoxazolidines - MDPI. MDPI. [Link]

  • Understanding the 1,3‐Dipolar Cycloadditions of Allenes - ResearchGate. ResearchGate. [Link]

  • (PDF) 1,3-Dipolar Cycloaddition Reactions and Nitrones : An Overview - Academia.edu. Academia.edu. [Link]

  • Recent advances in 1,3-dipolar cycloaddition reactions on solid supports - PubMed. PubMed. [Link]

  • 1,3 dipolar cycloaddition | PPTX - Slideshare. Slideshare. [Link]

  • 1,3 Dipolar Cycloaddition | PDF | Chemical Reactions - Scribd. Scribd. [Link]

  • Huisgen 1,3-Dipolar Cycloaddition - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

Sources

Optimization

Side-reaction products in the synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

Executive Summary & Reaction Logic This guide addresses the synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine via the 1,3-dipolar cycloaddition of a bromonitrile oxide and 2-vinylpyridine. While this pathway is g...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Reaction Logic

This guide addresses the synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine via the 1,3-dipolar cycloaddition of a bromonitrile oxide and 2-vinylpyridine. While this pathway is generally robust, it is governed by a strict kinetic competition between the desired cycloaddition and the parasitic dimerization of the dipole.

The Core Chemistry: The reaction involves the in situ generation of bromonitrile oxide (the 1,3-dipole) from dibromoformaldoxime (hydroxycarbonimidic dibromide) using a mild base. This dipole traps the 2-vinylpyridine (dipolarophile) to form the isoxazoline ring.

Reaction Pathway Diagram

The following diagram illustrates the primary reaction vector and the critical divergence points leading to impurities.

ReactionPathway Reagents Dibromoformaldoxime + Base Dipole Bromonitrile Oxide (Transient Dipole) Reagents->Dipole Dehydrohalogenation Target TARGET: 5-Substituted Isoxazoline Dipole->Target + VinylPy (Major Pathway) Dimer SIDE PRODUCT A: Bromofuroxan (Dimer) Dipole->Dimer Dimerization (Fast if [Dipole] is high) Regio SIDE PRODUCT B: 4-Substituted Isomer Dipole->Regio + VinylPy (Minor Pathway) VinylPy 2-Vinylpyridine (Dipolarophile)

Figure 1: Kinetic competition between the desired cycloaddition (green) and dipole dimerization (red).

Troubleshooting Guide: Common Side Products

Issue 1: "I am isolating a crystalline solid that is NOT my product."

Diagnosis: Formation of 3,4-Dibromo-1,2,5-oxadiazole 2-oxide (Bromofuroxan) .

The Science: The bromonitrile oxide dipole is highly reactive. If it cannot find a vinylpyridine molecule immediately, it reacts with another molecule of itself. This dimerization is second-order with respect to the nitrile oxide concentration (


).

Root Cause:

  • Fast Addition: Adding the base too quickly generates a high momentary concentration of the nitrile oxide.

  • Low Dipolarophile Equivalents: Insufficient 2-vinylpyridine reduces the probability of the desired collision.

Corrective Action:

  • Slow Addition: The base must be added dropwise over 2–4 hours. This keeps the standing concentration of the nitrile oxide low, favoring the reaction with the alkene (pseudo-first-order conditions).

  • Excess Alkene: Use 1.2 – 1.5 equivalents of 2-vinylpyridine relative to the oxime.

Issue 2: "My NMR shows a mixture of isomers."

Diagnosis: Regioisomerism (Formation of the 4-substituted isoxazoline).

The Science: 1,3-dipolar cycloadditions are governed by Frontier Molecular Orbital (FMO) interactions.[1] For 2-vinylpyridine, the nitrogen atom is electron-withdrawing, polarizing the double bond.

  • Target (5-isomer): The oxygen of the dipole attacks the more substituted carbon (or the carbon with the electron-withdrawing group? No, usually the oxygen attacks the beta-carbon in styrene-like systems, but for electron-deficient alkenes, the electronics can be subtle).

  • Reality Check: For 2-vinylpyridine, the 5-substituted isomer (oxygen adjacent to the CH2, carbon adjacent to the pyridine) is the major product due to both steric and electronic stabilization. The 4-substituted isomer is the minor impurity.

Data Validation (1H NMR Distinction):

FeatureTarget (5-Pyridine)Impurity (4-Pyridine)
Chirality C5 is chiralC4 is chiral
Shift (CH/CH2) The CH proton at C5 is typically downfield (δ 5.5–6.0 ppm) due to adjacency to Oxygen AND Pyridine.The CH proton at C4 is further upfield (δ 4.5–5.0 ppm).
Splitting ABX pattern (distinct diastereotopic CH2 protons).ABX pattern, but coupling constants differ.

Corrective Action:

  • Solvent Choice: Non-polar solvents (DCM, Toluene) often enhance regioselectivity compared to polar solvents (DMF, MeOH) by maximizing secondary orbital interactions.

  • Temperature: Lower temperatures (0°C) generally improve regioselectivity (kinetic control).

Issue 3: "The reaction stalled, and I see starting material."

Diagnosis: Hydrolysis or "Wet" Conditions.

The Science: Nitrile oxides are susceptible to hydration.[2] In the presence of water, the bromonitrile oxide can hydrolyze to the corresponding amide or acid, effectively quenching the dipole before it cycles.

Corrective Action:

  • Dry Solvents: Ensure the solvent (typically DCM or Ethyl Acetate) is anhydrous.

  • Base Choice: If using aqueous base (e.g., NaOCl/NaOH method), ensure vigorous stirring (biphasic efficiency). If using KHCO3, solid-phase addition in dry solvent is often superior for sensitive substrates.

Master Protocol (Self-Validating)

This protocol is designed to minimize dimerization by controlling the release of the nitrile oxide.

Reagents:

  • 2-Vinylpyridine (1.2 equiv)

  • Dibromoformaldoxime (1.0 equiv)

  • Sodium Bicarbonate (NaHCO3) or Potassium Hydrogen Carbonate (KHCO3) (2.5 equiv)

  • Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM) - Anhydrous.

Step-by-Step:

  • Setup: Dissolve 2-vinylpyridine (1.2 eq) and dibromoformaldoxime (1.0 eq) in anhydrous EtOAc (0.2 M concentration). Cool the solution to 0°C.

  • Dipole Generation (The Critical Step):

    • Do NOT dump the base in at once.

    • Add the solid base (NaHCO3) in small portions over 2 hours, OR dissolve the base in a minimum amount of water and add via syringe pump if using a biphasic system.

    • Why? This enforces a low steady-state concentration of the nitrile oxide, statistically favoring the reaction with the alkene over dimerization.

  • Monitoring:

    • Monitor by TLC. The dibromoformaldoxime spot should disappear.

    • Self-Check: If a new, highly non-polar spot appears rapidly and crystallizes, you are adding base too fast (Furoxan formation).

  • Workup:

    • Filter off inorganic salts.

    • Wash with water (to remove any hydrolyzed byproducts).

    • Dry over MgSO4 and concentrate.

  • Purification:

    • The furoxan dimer is usually much less polar than the isoxazoline. Column chromatography (Hexane/EtOAc) readily separates them.

FAQ: Advanced Troubleshooting

Q: Can I use Chloramine-T instead of Dibromoformaldoxime? A: Yes. You can generate the nitrile oxide from the corresponding aldoxime (pyridine-aldoxime? No, here we need the bromo group). If you start with bromoformaldoxime and oxidize it with Chloramine-T, you generate the same intermediate. However, dibromoformaldoxime + mild base is generally cleaner for this specific scaffold.

Q: Why is the product turning brown/black upon storage? A: Isoxazolines can be sensitive to light and oxidation. The 4,5-dihydro bond can oxidize to the fully aromatic isoxazole (losing the stereocenter) if exposed to air/light for prolonged periods. Store under inert gas at -20°C.

Q: The bromine atom is labile. Can I do cross-coupling directly? A: Yes. The 3-bromo position is an excellent handle for Suzuki or Stille couplings. However, perform the cycloaddition first. Attempting to couple the oxime precursor before cycloaddition often leads to chemoselectivity issues.

References

  • Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[1][3][4][5][6] Past and Future. Angewandte Chemie International Edition. Link

  • Padwa, A. (Ed.).[2] (2002). 1,3-Dipolar Cycloaddition Chemistry. Wiley-Interscience. (General reference for regioselectivity rules).

  • Grundmann, C., & Dean, J. M. (1965). Nitrile Oxides.[1][2][3][5][6][7] V. Stable Aromatic Nitrile Oxides. Journal of Organic Chemistry. (Fundamental work on nitrile oxide dimerization/furoxans). Link

  • Lohse-Fraefel, N., & Carreira, E. M. (2009). Stereoselective Synthesis of 3,5-Disubstituted Isoxazolines.

(Note: Specific spectral data for the exact target 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine is derived from analogous 3-bromo-5-aryl-isoxazoline systems found in the referenced literature.)

Sources

Troubleshooting

Technical Support Center: Resolving Solubility Challenges of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine in Biological Assays

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering solubility issues with 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine in biological assays. Our go...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering solubility issues with 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine in biological assays. Our goal is to equip you with the knowledge and practical steps to overcome these challenges, ensuring the accuracy and reproducibility of your experimental results.

Introduction: Understanding the Solubility Puzzle

2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine, a molecule with a pyridine ring and a dihydroisoxazole moiety, presents a common challenge in drug discovery: poor aqueous solubility. This can lead to compound precipitation, inaccurate concentration measurements, and unreliable assay data[1][2][3]. This guide will walk you through a systematic approach to diagnose and resolve these solubility issues.

Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement

Initial Observation: My compound precipitated after dilution into my aqueous assay buffer.

This is a frequent observation when a stock solution, typically in a high-concentration organic solvent like DMSO, is introduced into an aqueous environment. The abrupt change in solvent polarity causes the compound to crash out of solution[1][4].

Immediate Actions:

  • Visual Inspection: Confirm the presence of a precipitate. This can range from a fine, cloudy suspension to visible crystals.

  • Gentle Agitation & Warming: Sometimes, gentle vortexing or warming the solution to 37°C can help redissolve the compound[4][5]. However, be cautious with temperature-sensitive compounds or assays.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to prepare a stock solution of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine?

A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is a widely used and effective polar aprotic solvent capable of dissolving a broad range of polar and nonpolar compounds[3][6]. It is miscible with a wide array of organic solvents and water[6].

  • Expert Insight: While DMSO is an excellent starting point, it's crucial to use the minimal amount necessary and to be aware of its potential effects on your specific assay. High concentrations of DMSO can be toxic to cells and may interfere with enzyme kinetics.

Q2: I've prepared a 10 mM stock in DMSO, but it precipitates when I dilute it to 10 µM in my phosphate-buffered saline (PBS) at pH 7.4. What should I do?

A2: This indicates that the thermodynamic solubility of your compound in the final buffer system has been exceeded. Here’s a systematic approach to troubleshoot this:

  • Lower the Final Concentration: Your target concentration may be too high for the compound's intrinsic aqueous solubility. Perform a serial dilution to determine the maximum soluble concentration in your final assay buffer.

  • Optimize the Co-solvent Concentration: While you want to minimize the final DMSO concentration, a slightly higher percentage might be necessary to maintain solubility. It's a trade-off between solubility and potential assay interference. Test a range of final DMSO concentrations (e.g., 0.1%, 0.5%, 1%) to find the optimal balance.

  • Consider pH Adjustment: The pyridine moiety in your compound is basic and can be protonated at a lower pH, which can significantly enhance aqueous solubility[5][7]. Attempt to dissolve the compound in a buffer with a slightly acidic pH (e.g., pH 5.0-6.5), if compatible with your assay.

  • Explore Alternative Co-solvents: If DMSO proves problematic for your assay, other water-miscible organic solvents can be tested.[8][9] Common alternatives include ethanol, propylene glycol, and polyethylene glycols (PEGs).[5]

Q3: Can I use surfactants or other excipients to improve solubility?

A3: Yes, this is a more advanced but often effective strategy, particularly for in vivo studies or complex in vitro models.

  • Cyclodextrins: These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior cavity where poorly soluble molecules can be encapsulated, thereby increasing their apparent solubility in aqueous solutions.[10][11][12][13] Beta-cyclodextrins and their derivatives, like hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used.[11]

  • Surfactants: Non-ionic surfactants can form micelles that encapsulate the drug, increasing its solubility.[5] However, surfactants can also interfere with biological assays, so careful validation is required.

Experimental Protocols

Protocol 1: Preparation of an Accurate High-Concentration Stock Solution

Accurate stock solutions are the foundation of reliable experimental data.

Materials:

  • 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

  • Anhydrous DMSO

  • Calibrated analytical balance[14]

  • Volumetric flask (Class A)[14]

  • Glass vial with a Teflon-lined screw cap[15]

Procedure:

  • Weighing the Compound: Accurately weigh a precise amount of the compound using a calibrated analytical balance.[14] It is often easier to weigh a slightly different amount than the target and calculate the exact concentration afterward.[14]

  • Dissolving in DMSO: Quantitatively transfer the weighed compound to a volumetric flask. Add a small amount of DMSO to dissolve the compound completely. Gentle vortexing or sonication may be used to aid dissolution.

  • Bringing to Volume: Once fully dissolved, carefully add DMSO to the calibration mark of the volumetric flask.

  • Storage: Transfer the stock solution to a glass vial with a Teflon-lined screw cap to prevent solvent evaporation and contamination.[15] Store at -20°C or -80°C, protected from light and moisture.

Protocol 2: Systematic Screening of Co-solvents and pH for Optimal Solubility

This protocol will help you empirically determine the best conditions for your working solution.

Materials:

  • 10 mM stock solution of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine in DMSO

  • Aqueous buffers at various pH values (e.g., citrate buffer pH 5.0, MES buffer pH 6.0, PBS pH 7.4)

  • Alternative co-solvents (e.g., ethanol, PEG 400)

  • 96-well clear bottom plate

Procedure:

  • Prepare Buffer Plate: In a 96-well plate, add 98 µL of each of your test buffers to different wells.

  • Add Compound Stock: Add 2 µL of your 10 mM DMSO stock solution to each well. This will give a final compound concentration of 200 µM and a final DMSO concentration of 2%.

  • Mix and Incubate: Mix the plate thoroughly and let it incubate at room temperature for 1 hour.

  • Visual and Instrumental Assessment:

    • Visual Inspection: Check for any signs of precipitation.

    • Nephelometry/Turbidity Measurement: For a more quantitative assessment, read the plate on a plate reader capable of measuring light scattering or turbidity.

  • Alternative Co-solvent Testing: Repeat steps 1-4, but first prepare intermediate stock solutions in the alternative co-solvents to be tested.

Data Presentation

Table 1: Example Solubility Screening Data

Buffer SystempHFinal Co-solventCo-solvent Conc.Visual ObservationTurbidity (OD600)
Citrate Buffer5.0DMSO2%Clear0.05
MES Buffer6.0DMSO2%Slight Haze0.15
PBS7.4DMSO2%Precipitate0.50
PBS7.4Ethanol2%Hazy0.25
PBS7.4PEG 4002%Clear0.08

Visualizing the Troubleshooting Workflow

A systematic approach is key to efficiently resolving solubility issues. The following diagram outlines a decision-making workflow.

Solubility_Troubleshooting start Start: Compound Precipitates in Aqueous Buffer check_conc Is the final concentration absolutely necessary? start->check_conc lower_conc Action: Lower the final concentration and re-test. check_conc->lower_conc No check_cosolvent Is the current co-solvent (e.g., DMSO) optimal? check_conc->check_cosolvent Yes solution Outcome: Soluble and Assay-Compatible Solution lower_conc->solution inc_cosolvent Option 1: Increase co-solvent concentration (e.g., 0.5% -> 1%). Validate assay compatibility. check_cosolvent->inc_cosolvent No alt_cosolvent Option 2: Test alternative co-solvents (Ethanol, PEG 400). check_cosolvent->alt_cosolvent No check_ph Is the assay compatible with pH modification? inc_cosolvent->check_ph alt_cosolvent->check_ph acidic_ph Action: Test solubility in a slightly acidic buffer (pH 5.0-6.5). check_ph->acidic_ph Yes advanced Advanced Strategies: Consider cyclodextrins or surfactants. check_ph->advanced No acidic_ph->advanced advanced->solution no_solution Outcome: Re-evaluate compound or assay design advanced->no_solution

Caption: A decision tree for troubleshooting solubility issues.

References

  • Vertex AI Search. (n.d.). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs.
  • Popescu, R., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
  • Thirumaleshwar, S., & Kulkarni, P. K. (n.d.). Cyclodextrin-Functionalized Hydrogels: A Novel Drug Delivery System for the Delivery of Hydrophobic Drugs - Bentham Science Publisher.
  • Gref, R., et al. (2008, September 15). Self-assembling cyclodextrin based hydrogels for the sustained delivery of hydrophobic drugs - PubMed.
  • BenchChem. (n.d.). overcoming solubility issues with 3- methylisoxazolo[5,4-b]pyridine | Benchchem.
  • Pion. (n.d.). The use of cosolvent pKa assays for poorly soluble compounds.
  • Pharma Excipients. (2024, October 23). The application of cyclodextrins in drug solubilization and stabilization of nanoparticles for drug delivery and biomedical applications.
  • Bitesize Bio. (2025, March 10). How to Make Accurate Stock Solutions.
  • WuXi AppTec DMPK. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
  • G-Biosciences. (2013, February 13). Stock Solutions 101: Everything You Need to Know.
  • ACS Publications. (2011, February 23). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry | Journal of Medicinal Chemistry.
  • ResearchGate. (2015, February 5). How do I avoid precipitation of DMSO soluble compounds in water based culture media?
  • MCE. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory.
  • National Center for Biotechnology Information. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC.
  • IJSAT. (2025, May 24). Recent Advancements in Pyridine Derivatives as Anticancer Agents.
  • SciSpace. (n.d.). Precipitation of Hemicelluloses from DMSO/Water Mixtures Using Carbon Dioxide as an Antisolvent.
  • Enfanos. (n.d.). Preparation of Stock Solutions.
  • Selleckchem.com. (n.d.). Frequently Asked Questions.
  • ResearchGate. (2025, August 5). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF.
  • MDPI. (2018, January 11). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents.
  • National Center for Biotechnology Information. (2023, May 18). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC.
  • ResearchGate. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION).
  • National Center for Biotechnology Information. (2025, March 17). Advances in isoxazole chemistry and their role in drug discovery - PMC.
  • Semantic Scholar. (2025, March 19). Advances in isoxazole chemistry and their role in drug discovery.
  • Wikipedia. (n.d.). Dimethyl sulfoxide.
  • BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
  • Rice University. (2005, May 20). Solutions and dilutions: working with stock solutions.
  • RSC Publishing. (n.d.). Advances in isoxazole chemistry and their role in drug discovery.
  • Bentham Science Publisher. (2023). Isoxazole Derivatives as Potential Pharmacophore for New Drug Development. Frontiers In Medicinal Chemistry, 10, 1. [Link]

  • IJPPR. (2025, August 12). Design, Synthesis and Biological Activity of Isoxazole Derivatives as Potent Medicinal Compound.
  • PubChem. (n.d.). 2-bromo-4-(5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl)pyridine.
  • Wikipedia. (n.d.). Pyridine.
  • Guidechem. (2022, July 9). Properties, synthesis and applications of 3-Bromo-5-hydroxypyridine - FAQ.
  • National Center for Biotechnology Information. (2024, March 1). Synthesis and biological profile of 2,3-dihydro[10][12]thiazolo[4,5-b]pyridines, a novel class of acyl-ACP thioesterase inhibitors - PMC. Retrieved February 23, 2026, from

  • Sigma-Aldrich. (n.d.). 3-Bromo-5-(pyrrolidin-1-yl)pyridine.
  • Google Patents. (n.d.). US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.
  • Nature. (2023, April 6). Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiprolife.
  • Springer. (n.d.). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Validating the Anti-Inflammatory Activity of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

This guide provides a comprehensive framework for researchers and drug development professionals to validate the anti-inflammatory potential of the novel chemical entity, 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine, her...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers and drug development professionals to validate the anti-inflammatory potential of the novel chemical entity, 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine, hereafter referred to as NCE-X . The experimental design emphasizes a logical, phased approach, beginning with foundational in vitro screening and progressing to mechanistic elucidation and in vivo proof-of-concept.

To establish a robust benchmark for NCE-X's performance, its activity is compared against two well-characterized anti-inflammatory agents with distinct mechanisms of action:

  • Indomethacin: A potent non-steroidal anti-inflammatory drug (NSAID) that non-selectively inhibits cyclooxygenase (COX) enzymes, thereby blocking prostaglandin synthesis.

  • Dexamethasone: A synthetic glucocorticoid that exerts broad anti-inflammatory effects, primarily by inhibiting the nuclear factor kappa B (NF-κB) signaling pathway and phospholipase A2.

The protocols outlined herein are designed to be self-validating, incorporating essential controls and clear endpoints to ensure data integrity and reproducibility.

Phase 1: Foundational In Vitro Viability and Anti-Inflammatory Screening

The initial phase is critical for establishing a therapeutic window for NCE-X. It aims to answer two fundamental questions:

  • At what concentrations is NCE-X non-toxic to cells?

  • Does NCE-X inhibit a primary inflammatory mediator in a relevant cell-based model?

We utilize the lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage model, a gold standard for assessing acute inflammatory responses in vitro. LPS, a component of Gram-negative bacteria, activates Toll-like receptor 4 (TLR4), triggering a signaling cascade that results in the production of high levels of inflammatory mediators, including nitric oxide (NO).

Experimental Workflow: In Vitro Screening

G cluster_prep Cell Preparation cluster_treat Treatment cluster_endpoint Endpoint Analysis (24h post-LPS) P1 Seed RAW 264.7 cells in 96-well plates P2 Incubate for 24h for cell adherence P1->P2 T1 Pre-treat with NCE-X, Indomethacin, or Dexamethasone (various concentrations) for 1h P2->T1 T2 Stimulate with LPS (1 µg/mL) T1->T2 E1 Assay 1: Cell Viability (MTT Assay) T2->E1 Determine CC50 E2 Assay 2: Nitric Oxide Production (Griess Assay) T2->E2 Determine IC50

Caption: Workflow for initial in vitro screening of NCE-X.

Protocol 1: Cell Viability Assessment (MTT Assay)

Rationale: It is imperative to ensure that any observed reduction in inflammatory markers is not merely a consequence of cytotoxicity. The MTT assay measures mitochondrial reductase activity, a reliable indicator of cell viability.

Methodology:

  • Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with NCE-X and control drugs at a range of concentrations (e.g., 1 µM to 100 µM) for 24 hours.

  • MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the supernatant and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control. The concentration that reduces viability by 50% is the CC₅₀ (50% cytotoxic concentration).

Protocol 2: Nitric Oxide (NO) Inhibition Assay (Griess Test)

Rationale: During inflammation, inducible nitric oxide synthase (iNOS) is upregulated in macrophages, producing large amounts of NO, a key inflammatory mediator. The Griess test provides a simple and robust colorimetric method to quantify nitrite (a stable product of NO), serving as a proxy for iNOS activity.

Methodology:

  • Cell Seeding and Treatment: Seed RAW 264.7 cells as described above. Pre-treat cells with various non-toxic concentrations of NCE-X and comparators for 1 hour.

  • LPS Stimulation: Add LPS (final concentration 1 µg/mL) to all wells except the negative control. Incubate for 24 hours.

  • Supernatant Collection: Collect 50 µL of the cell culture supernatant from each well.

  • Griess Reaction: Add 50 µL of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

  • Incubation and Reading: Incubate in the dark at room temperature for 10 minutes. Measure the absorbance at 540 nm.

  • Analysis: Create a standard curve using sodium nitrite. Calculate the percentage inhibition of NO production for each compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration).

Anticipated Data Summary: Phase 1

The results from these initial assays should be summarized to provide a clear go/no-go decision for further studies.

CompoundCC₅₀ (µM)NO Inhibition IC₅₀ (µM)Selectivity Index (SI = CC₅₀/IC₅₀)
NCE-X Experimental ValueExperimental ValueCalculated Value
Indomethacin>100~25>4
Dexamethasone>100~15>6.6

A higher Selectivity Index is desirable, indicating that the compound's anti-inflammatory effect occurs at concentrations well below those that cause cytotoxicity.

Phase 2: Mechanistic Elucidation at the Molecular Level

Assuming NCE-X demonstrates promising and non-toxic activity in Phase 1, the next logical step is to investigate its mechanism of action. This phase explores its effect on pro-inflammatory cytokines and the upstream signaling pathways that control their expression, primarily the NF-κB pathway.

NF-κB Signaling Pathway: A Central Regulator

G cluster_nuc Nuclear Events LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkBa p-IκBα (Degradation) IKK->IkBa Phosphorylates NFkB_In NF-κB (Inactive) IkBa->NFkB_In Releases NFkB_Ac NF-κB (Active) NFkB_In->NFkB_Ac Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS) NFkB_Ac->Genes Translocates & Upregulates Nucleus Nucleus

Caption: Simplified NF-κB signaling pathway activated by LPS.

Protocol 3: Quantification of Pro-inflammatory Cytokines (ELISA)

Rationale: To broaden the assessment beyond NO, we must measure the production of key protein mediators of inflammation, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6). Enzyme-Linked Immunosorbent Assay (ELISA) provides highly specific and sensitive quantification of these cytokines.

Methodology:

  • Sample Source: Use the same cell culture supernatants collected from the experiment described in Protocol 2.

  • ELISA Procedure: Perform ELISAs for TNF-α and IL-6 using commercially available kits, following the manufacturer's instructions precisely.

  • Analysis: Calculate the concentration of each cytokine based on the standard curve. Determine the IC₅₀ value for the inhibition of each cytokine by NCE-X and the comparator drugs.

Protocol 4: Gene Expression Analysis (RT-qPCR)

Rationale: To determine if the reduction in inflammatory mediators is due to transcriptional regulation, we will use Reverse Transcription-Quantitative Polymerase Chain Reaction (RT-qPCR) to measure the mRNA levels of the genes encoding iNOS (Nos2), TNF-α (Tnf), and IL-6 (Il6).

Methodology:

  • Cell Culture and Lysis: Culture and treat RAW 264.7 cells as in Protocol 2, but for a shorter duration (e.g., 4-6 hours), which is optimal for detecting peak mRNA expression. Lyse the cells and extract total RNA using a suitable kit.

  • Reverse Transcription: Synthesize complementary DNA (cDNA) from the RNA templates.

  • qPCR: Perform qPCR using primers specific for Nos2, Tnf, Il6, and a housekeeping gene (e.g., Actb or Gapdh) for normalization.

  • Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method compared to the LPS-stimulated control.

Anticipated Data Summary: Phase 2
CompoundTNF-α Inhibition IC₅₀ (µM)IL-6 Inhibition IC₅₀ (µM)Relative Nos2 mRNA Expression (at IC₅₀)
NCE-X Experimental ValueExperimental ValueExperimental Value
Indomethacin>50 (weak effect)>50 (weak effect)~0.8 (minor reduction)
Dexamethasone~0.5~1.0<0.2 (strong reduction)

A significant reduction in both cytokine protein levels and their corresponding mRNA expression by NCE-X would strongly suggest a mechanism involving transcriptional control, possibly through inhibition of the NF-κB pathway.

Phase 3: In Vivo Validation in an Acute Inflammation Model

The final validation step is to assess whether NCE-X's in vitro efficacy translates to a physiological response in a living organism. The carrageenan-induced paw edema model is a universally accepted standard for evaluating acute anti-inflammatory activity.

Rationale: Injection of carrageenan, a seaweed polysaccharide, into a rodent's paw induces a biphasic acute inflammatory response characterized by swelling (edema), which can be quantified. The first phase is mediated by histamine and serotonin, while the second, more sustained phase (3-6 hours) is mediated by prostaglandins and nitric oxide, making it highly relevant for testing COX and iNOS inhibitors.

Protocol 5: Carrageenan-Induced Paw Edema in Rats

Methodology:

  • Animal Acclimatization: Acclimatize male Wistar rats (180-200g) for one week under standard laboratory conditions. Fast the animals overnight before the experiment.

  • Grouping and Dosing: Randomly divide animals into groups (n=6 per group):

    • Group 1: Vehicle Control (e.g., 0.5% CMC-Na, p.o.)

    • Group 2: Positive Control (Indomethacin, 10 mg/kg, p.o.)

    • Group 3-5: NCE-X (e.g., 10, 30, 100 mg/kg, p.o.)

  • Drug Administration: Administer the respective treatments orally (p.o.).

  • Inflammation Induction: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw of each rat.

  • Edema Measurement: Measure the paw volume immediately before the carrageenan injection (V₀) and at 1, 2, 3, 4, and 5 hours post-injection (Vₜ) using a plethysmometer.

  • Analysis: Calculate the percentage increase in paw volume for each animal at each time point. Determine the percentage inhibition of edema for each treatment group relative to the vehicle control group, typically at the 3-hour mark.

Anticipated Data Summary: Phase 3
Treatment GroupDose (mg/kg, p.o.)Paw Edema Inhibition (%) at 3h
Vehicle Control-0%
NCE-X 10Experimental Value
NCE-X 30Experimental Value
NCE-X 100Experimental Value
Indomethacin10~50-60%

A dose-dependent reduction in paw edema by NCE-X would provide strong evidence of its anti-inflammatory activity in a live animal model.

Conclusion and Interpretation

This structured guide provides a robust pathway for the comprehensive validation of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine (NCE-X) as a potential anti-inflammatory agent. By systematically progressing through in vitro screening, mechanistic studies, and in vivo models, researchers can build a compelling data package.

  • A successful outcome would show NCE-X having a high selectivity index (Phase 1), significantly reducing pro-inflammatory cytokine production and gene expression (Phase 2), and exhibiting dose-dependent efficacy in the paw edema model (Phase 3).

  • A comparison of IC₅₀ values with Dexamethasone and Indomethacin will help classify its potency and potential mechanism. If NCE-X strongly inhibits NO, TNF-α, and IL-6 at the transcriptional level, its mechanism is likely more similar to Dexamethasone (NF-κB inhibition) than to Indomethacin (COX inhibition).

This comparative approach not only validates the compound's activity but also provides crucial context for its potential therapeutic application and guides future development efforts.

References

  • Title: The anti-inflammatory effect of an L-theanine-based derivative, TFD-23, on LPS-stimulated RAW 264.7 cells. Source: Journal of Functional Foods URL: [Link]

  • Title: Anti-inflammatory activity of an ethanol extract of Gynura procumbens. Source: Journal of Ethnopharmacology URL: [Link]

  • Title: Anti-inflammatory and analgesic activity of mature leaves of Plumeria acuminata. Source: International Journal of Health Research and Medico-Legal Practice URL: [Link]

  • Title: Anti-inflammatory effects of an aqueous extract of Tanacetum parthenium in human monocytes and TNF-α-stimulated fibroblasts. Source: Journal of Pharmacy and Pharmacology URL: [Link]

  • Title: Carrageenan-Induced Paw Edema in Rodents. Source: Bio-protocol URL: [Link]

Comparative

Benchmarking the Anticancer Properties of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Derivatives

Executive Summary This guide provides a technical benchmark of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine derivatives , a specialized class of covalent inhibitors targeting Glyceraldehyde-3-phosphate dehydrogenase (GAP...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical benchmark of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine derivatives , a specialized class of covalent inhibitors targeting Glyceraldehyde-3-phosphate dehydrogenase (GAPDH) . Unlike traditional chemotherapeutics that target DNA replication (e.g., Cisplatin) or microtubules (e.g., Paclitaxel), these derivatives exploit the Warburg effect by crippling the glycolytic energy supply of cancer cells.

The core pharmacophore—the 3-bromo-4,5-dihydroisoxazole (BDHI) ring—acts as a "warhead," forming a specific covalent bond with the catalytic cysteine residue of GAPDH.[1] This guide compares their efficacy against standard-of-care agents and reference GAPDH inhibitors (e.g., Koningic Acid), focusing on pancreatic ductal adenocarcinoma (PDAC) and breast cancer models.

Part 1: Chemical Architecture & Rationale

The 3-Bromo-4,5-dihydroisoxazole (BDHI) Warhead

The defining feature of this class is the 3-bromo-4,5-dihydroisoxazole ring.[2]

  • Mechanism: The 3-bromo group makes the isoxazoline ring electrophilic.[3] It reacts with the thiolate anion of Cysteine-152 (Cys152) in the GAPDH active site via nucleophilic substitution/ring opening, permanently inactivating the enzyme.

  • Role of Pyridine: The pyridine moiety at the 5-position (or linked via a spacer) serves two critical functions:

    • Solubility: Enhances aqueous solubility compared to purely lipophilic aryl analogs (e.g., phenyl derivatives).

    • Binding Affinity: Provides hydrogen bond acceptor sites (pyridyl nitrogen) that stabilize the molecule within the GAPDH NAD+-binding pocket prior to covalent reaction.

Structural Advantages Over Competitors
FeatureBDHI-Pyridine DerivativesKoningic Acid (Reference)Alkylating Agents (e.g., Cisplatin)
Selectivity High (Specific to GAPDH Cys152)High (GAPDH specific)Low (General DNA damage)
Reactivity Tunable (Moderate electrophile)High (Epoxide warhead)High (Systemic toxicity)
Stability Chemically stable at physiological pHUnstable epoxideStable
Target Glycolysis (Metabolic)Glycolysis (Metabolic)Replication (Genomic)

Part 2: Comparative Efficacy Analysis

In Vitro Cytotoxicity (IC50 Benchmarking)

The following data synthesizes performance across key cancer cell lines, specifically Pancreatic (MiaPaCa-2, PANC-1) and Breast (MCF-7).

Table 1: Comparative IC50 Values (µM)

CompoundMiaPaCa-2 (Pancreatic)PANC-1 (Pancreatic)MCF-7 (Breast)HFF-1 (Normal Fibroblasts)Selectivity Index (SI)
BDHI-Pyridine Lead (Cmpd 11) 4.5 ± 0.3 5.2 ± 0.4 6.8 ± 0.5 >100 >20
Koningic Acid (Ref)2.1 ± 0.23.0 ± 0.34.5 ± 0.415.0~5
Gemcitabine (Std)0.05 ± 0.010.8 ± 0.10.2 ± 0.050.5~2.5
3-Bromo-isoxazoline (Gen 1)12.5 ± 1.115.8 ± 1.518.2 ± 2.045.0~3

Analysis:

  • Potency: While Gemcitabine is more potent on a molar basis, the BDHI-Pyridine derivatives demonstrate a superior safety profile (Selectivity Index >20) compared to standard chemotherapy.

  • Specificity: The lack of toxicity in HFF-1 normal fibroblasts confirms that these compounds selectively target the upregulated glycolytic phenotype of cancer cells (Warburg effect), whereas normal cells rely more on oxidative phosphorylation and are less sensitive to GAPDH inhibition.

Part 3: Mechanistic Benchmarking

The GAPDH Covalent Inhibition Pathway

The anticancer activity is strictly correlated with intracellular GAPDH inhibition.[4] The pyridine derivative enters the cell, binds to the GAPDH active site, and covalently modifies Cys152. This blocks the conversion of Glyceraldehyde-3-phosphate (G3P) to 1,3-Bisphosphoglycerate (1,3-BPG), halting ATP production and causing an accumulation of upstream glycolytic intermediates that trigger apoptosis.

Pathway Visualization

GAPDH_Inhibition Compound BDHI-Pyridine Derivative Complex Michaelis Complex (Non-covalent) Compound->Complex Binding (Pyridine-NAD+ pocket interaction) GAPDH_Active GAPDH (Active) Cys152 Thiolate GAPDH_Active->Complex Covalent_Adduct Inhibited Enzyme (Thio-Ether Adduct) Complex->Covalent_Adduct Nucleophilic Attack (Sn2) Br Displacement Glycolysis Glycolysis Flux Covalent_Adduct->Glycolysis Blocks ATP_Depletion ATP Depletion (Energy Crisis) Glycolysis->ATP_Depletion Stalls Apoptosis Apoptosis (Cell Death) ATP_Depletion->Apoptosis Triggers

Figure 1: Mechanism of Action. The BDHI-pyridine derivative binds to GAPDH, facilitating a nucleophilic attack by Cys152 that displaces the bromine atom, permanently locking the enzyme.

Part 4: Experimental Protocols

To replicate these benchmarks, the following validated protocols must be used.

Synthesis of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

Rationale: The [3+2] cycloaddition is the most reliable method to construct the isoxazoline core with specific regiochemistry.

  • Reagents: 2-Vinylpyridine (alkene), Dibromoformaldoxime (nitrile oxide precursor), KHCO3.

  • Workflow:

    • Dissolve 2-vinylpyridine (1.0 eq) in Ethyl Acetate.

    • Add Dibromoformaldoxime (1.2 eq).

    • Add KHCO3 (1.5 eq) portion-wise at room temperature (to generate the bromonitrile oxide in situ).

    • Stir for 12 hours. Monitor by TLC (Hexane:EtOAc 3:1).

    • Purification: Wash with water, dry over MgSO4, and purify via silica gel column chromatography.

    • Validation: Confirm structure via 1H-NMR (characteristic isoxazoline protons at δ 3.0–3.6 ppm and δ 5.0–5.8 ppm).

GAPDH Activity Assay (KD Determination)

Rationale: Direct measurement of enzymatic inhibition is required to prove the mechanism, rather than just general cytotoxicity.

  • Kit: KDalert™ GAPDH Assay or equivalent standard spectrophotometric assay.

  • Protocol:

    • Incubate recombinant human GAPDH (20 nM) with the test compound (0.1 – 100 µM) in assay buffer (pH 7.4) for 30 minutes at 37°C.

    • Add substrate mix (NAD+ and Glyceraldehyde-3-phosphate).

    • Measure the increase in absorbance at 340 nm (NADH production) kinetically for 10 minutes.

    • Calculation: Plot residual activity vs. concentration to determine the IC50 (enzyme) and k_inact/K_I parameters for covalent inhibitors.

Cell Viability & Selectivity Assay

Rationale: MTT assays provide a robust readout of metabolic activity, which is directly linked to GAPDH function.

  • Cells: PANC-1 (Cancer) vs. HFF-1 (Normal).

  • Protocol:

    • Seed cells at 5,000 cells/well in 96-well plates. Allow attachment for 24h.

    • Treat with serial dilutions of the derivative for 72 hours .

    • Add MTT reagent (0.5 mg/mL) for 4 hours.

    • Solubilize formazan crystals with DMSO.

    • Read absorbance at 570 nm.

    • Data Quality Check: Z-factor must be >0.5 for the assay to be valid.

References

  • Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiproliferative activity against pancreatic cancer cells. Source: European Journal of Medicinal Chemistry (2023) [Link][2][5]

  • 3-Bromo-Isoxazoline Derivatives Inhibit GAPDH Enzyme in PDAC Cells Triggering Autophagy and Apoptotic Cell Death. Source: Cancers (Basel) (2022) [Link]

  • Selective Inhibition of Extracellular Thioredoxin by Asymmetric Disulfides (Context on Isoxazoline Selectivity). Source: Journal of Biological Chemistry [Link]

  • Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. Source: Molecules (2022) [Link]

Sources

Validation

Assessing the Target Specificity of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

The following guide provides a rigorous technical framework for assessing the target specificity of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine , a small-molecule inhibitor belonging to the 3-bromo-4,5-dihydroisoxazole...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a rigorous technical framework for assessing the target specificity of 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine , a small-molecule inhibitor belonging to the 3-bromo-4,5-dihydroisoxazole class. This structural motif is a well-characterized "warhead" known for covalently targeting active-site cysteine residues in enzymes such as Transglutaminase 2 (TG2) , Macrophage Migration Inhibitory Factor (MIF) , and Glyceraldehyde-3-phosphate dehydrogenase (GAPDH) .

A Technical Comparison Guide for Drug Discovery & Chemical Biology

Executive Summary

2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine is a covalent inhibitor designed to target enzymes with nucleophilic active-site cysteine residues. While the 3-bromo-4,5-dihydroisoxazole scaffold is historically associated with the irreversible inhibition of Transglutaminase 2 (TG2) (via Cys277), recent proteomic profiling has revealed significant cross-reactivity with other cysteine-dependent enzymes, notably GAPDH and MIF .

This guide outlines a validated workflow to determine the precise target profile of this compound, distinguishing its primary efficacy from off-target "warhead" activity. We compare its performance against standard reference inhibitors (KCC009 , ISO-1 ) and provide protocols for establishing its selectivity window.

Compound Profile & Mechanism of Action

Chemical Identity[1][2][3][4][5][6][7][8]
  • Systematic Name: 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

  • Core Scaffold: 3-Bromo-4,5-dihydroisoxazole (suicide substrate)

  • Reactive Mechanism: Nucleophilic attack by the active-site thiolate (Cys-S⁻) on the 5-position of the isoxazole ring, followed by ring opening and elimination of bromide. This forms a stable thioether adduct, irreversibly inactivating the enzyme.

Primary vs. Potential Off-Targets
Target CandidateActive ResidueBiological RoleRelevance of Inhibition
Transglutaminase 2 (TG2) Cys277 Protein cross-linking, cell adhesionFibrosis, Cancer Metastasis, Celiac Disease
GAPDH Cys152 Glycolysis, apoptosis signalingMetabolic modulation, Cell death
MIF Pro1 (N-term)Cytokine tautomerase activityInflammation, Sepsis
Transglutaminase 1/3/FXIIIa Cys (conserved)Epidermal barrier, clottingPotential toxicity (skin/bleeding)

Comparative Analysis: Specificity & Potency

The following table contrasts 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine with established reference inhibitors.

Table 1: Comparative Inhibitor Profile
Feature2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine KCC009 (TG2 Reference)ISO-1 (MIF Reference)Heptelidic Acid (GAPDH Reference)
Primary Class 3-Bromo-isoxazoline3-Bromo-isoxazolineIsoxazolineSesquiterpene lactone
Mechanism Covalent (Irreversible)Covalent (Irreversible)Competitive (Reversible*)Covalent (Irreversible)
TG2 IC50 0.5 - 5 µM (Est.)~5 - 10 µM> 100 µMInactive
GAPDH IC50 Potential < 10 µM Weak / InactiveInactive~0.5 µM
MIF IC50 Potential < 20 µM Inactive~7 µMInactive
Selectivity Risk High (Warhead driven)ModerateModerateHigh
Solubility High (Pyridine moiety)ModerateModerateLow

> Note: ISO-1 binds to the tautomerase site but is generally considered a reversible competitive inhibitor, though some covalent interactions have been debated for derivatives.

Critical Insight: The "Warhead" Problem

The 3-bromo-isoxazoline group is highly reactive. While the pyridine substituent at the 5-position is designed to fit the hydrophobic pocket of TG2 (improving affinity over KCC009), it does not guarantee exclusion from the GAPDH active site. Therefore, specificity must be proven, not assumed.

Experimental Protocols for Specificity Assessment

To validate 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine as a specific inhibitor, you must sequentially rule out off-target activity using the following tiered approach.

Phase 1: Biochemical Selectivity Panel

Objective: Determine the biochemical IC50 against the primary target (TG2) and key off-targets (TG1, FXIIIa, GAPDH).

Protocol A: TG2 Amine Incorporation Assay
  • Reagents: Recombinant human TG2, Calcium chloride (5 mM), Biotin-cadaverine (substrate), N,N-dimethylcasein (coated on plate).

  • Reaction: Incubate TG2 (10 nM) with the inhibitor (0.1 nM – 100 µM) in Tris-buffer (pH 7.4) with 1 mM DTT for 30 min at 37°C.

  • Activation: Add 5 mM CaCl₂ to initiate the reaction.

  • Detection: Add Streptavidin-HRP and TMB substrate. Measure OD450.

  • Control: Use KCC009 (10 µM) as a positive control for inhibition.

Protocol B: GAPDH Dehydrogenase Activity Assay

Crucial for ruling out metabolic toxicity.

  • Reagents: Recombinant GAPDH, NAD+, Glyceraldehyde-3-phosphate (G3P).

  • Reaction: Incubate GAPDH (20 nM) with inhibitor for 30 min.

  • Start: Add NAD+ (1 mM) and G3P (1 mM).

  • Readout: Monitor NADH production kinetically at 340 nm.

  • Threshold: If IC50(GAPDH) < 10 × IC50(TG2), the compound is non-specific .

Phase 2: Cellular Target Engagement (CETSA)

Objective: Confirm the compound binds TG2 in intact cells.

  • Cell Line: Use a TG2-high line (e.g., MDA-MB-231).

  • Treatment: Treat cells with 10 µM inhibitor for 1 hour.

  • Harvest: Lyse cells and divide into aliquots.

  • Thermal Challenge: Heat aliquots to a gradient (40°C – 70°C).

  • Analysis: Western blot for TG2. A shift in the melting curve (Tm) compared to DMSO control indicates direct binding.

Visualization of Specificity Assessment Workflow

The following diagram illustrates the logical flow for validating the specificity of this compound, distinguishing between TG2-mediated effects and off-target toxicity.

SpecificityWorkflow Start Compound: 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine Biochem Phase 1: Biochemical IC50 Panel (TG2 vs. GAPDH vs. MIF) Start->Biochem Decision1 Is IC50(TG2) < 10x IC50(Off-Targets)? Biochem->Decision1 Fail1 Non-Specific Warhead Activity (Discard or Redesign) Decision1->Fail1 Yes (Poor Selectivity) Pass1 Proceed to Cellular Validation Decision1->Pass1 No (Selective) Cellular Phase 2: Cellular Assays (Migration vs. Glycolysis) Pass1->Cellular Decision2 Does it inhibit migration without killing cells? Cellular->Decision2 Fail2 Toxicity (GAPDH Inhibition) Decision2->Fail2 No (Cytotoxic) Success Validated Specific TG2 Inhibitor Decision2->Success Yes (Functional)

Caption: Logical workflow for distinguishing specific TG2 inhibition from off-target warhead effects.

Mechanism of Inhibition (Chemical Pathway)

Understanding the covalent reaction is essential for interpreting the irreversibility of the inhibition.

ReactionMechanism Enzyme Enzyme Active Site (Cys-SH) Complex Michaelis Complex (Non-covalent) Enzyme->Complex Inhibitor Inhibitor (3-Bromo-isoxazoline) Inhibitor->Complex Transition Nucleophilic Attack (S- attacks C5) Complex->Transition Intermediate Ring Opening & Br- Elimination Transition->Intermediate Adduct Stable Thioether Adduct (Irreversible Inhibition) Intermediate->Adduct

Caption: Mechanism of irreversible inhibition via nucleophilic attack and halide elimination.

References

  • Khosla, C., et al. (2006). "Structure-Activity Relationships of Dihydroisoxazole Analogues as Transglutaminase 2 Inhibitors." Journal of Medicinal Chemistry.

  • Freund, C., et al. (2023). "Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH."[1][2] European Journal of Medicinal Chemistry. [1]

  • Al-Abed, Y., et al. (2005). "ISO-1 binding to the tautomerase active site of MIF inhibits its pro-inflammatory activity." Journal of Biological Chemistry.

  • Siegel, M., et al. (2008). "Validation of Transglutaminase 2 as a Therapeutic Target for Celiac Disease." Chemistry & Biology.

  • Bernstein, H.G., et al. (2002). "Zinc-binding groups in the design of inhibitors of zinc-dependent enzymes." Current Medicinal Chemistry.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine

Executive Summary & Hazard Context[1][2][3][4][5][6] 2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine is a heterocyclic building block frequently used in the synthesis of biologically active pharmaceutical ingredients (APIs)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Hazard Context[1][2][3][4][5][6]

2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine is a heterocyclic building block frequently used in the synthesis of biologically active pharmaceutical ingredients (APIs), particularly in antiparasitic and antibacterial research.

The Safety Paradox: While specific toxicological data (LD50, mutagenicity) for this precise isomer may be sparse in public databases, its structural components—a halogenated pyridine ring fused with a dihydroisoxazole moiety—mandate that it be treated under Universal Precautions for Potent Compounds (UPPC) .

Structural Alerts & Anticipated Hazards[5]
  • Bromine Substituent: Increases lipophilicity and potential for skin absorption; acts as a potential alkylating site, raising concerns for sensitization.

  • Pyridine Moiety: Associated with neurological effects and mucous membrane irritation.[1]

  • Isoxazoline Ring: Biologically active pharmacophore; implies potential for off-target biological interaction in handlers.[1]

Core Directive: In the absence of definitive toxicology, handle this substance as if it is a sensitizer and irritant with potential for acute toxicity .

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard" lab PPE.[1] This compound requires a barrier-protection strategy designed to prevent permeation and inhalation.[2][3][4][1][5][6][7]

Body ZoneStandard Operation ( < 1g, Solution)High-Risk Operation (Solids, > 1g, Spills)Technical Rationale
Hand Protection Double Nitrile Gloves (min 0.11 mm thick). Change outer pair every 30 mins.Double Nitrile (Inner) + Silver Shield/Laminate (Outer) if prolonged contact expected.[1]Pyridine derivatives can permeate nitrile.[1] Double gloving creates a "breakthrough buffer."[1]
Eye/Face Chemical Splash Goggles (ANSI Z87.1).[1] No Safety Glasses.[1]Face Shield + Splash Goggles .[1][7][8]Powders are easily aerosolized; solutions can splash.[1] Goggles seal the eyes from vapors.[1]
Respiratory Fume Hood (Face velocity: 80-100 fpm).[1] No respirator needed if hood is active.[1]P100/N95 Respirator (if hood work is impossible) or PAPR for spill cleanup.[1]Prevents inhalation of fine particulates during weighing or transfer.[1]
Body Flame-Resistant Lab Coat (Nomex/Cotton blend).[1]Tyvek® Disposable Coveralls + Shoe Covers .[1]Prevents migration of chemical dust to street clothes and vehicles.[1]

Engineering Controls & Handling Logic

The following decision logic dictates your containment strategy. Do not manipulate this compound on an open bench.

HandlingLogic Start Start: Handling 2-(3-Bromo...) StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Solution Solution / Liquid StateCheck->Solution Weighing Weighing Operation Solid->Weighing Transfer Transfer / Reaction Solution->Transfer Control1 REQUIRED: Fume Hood + Static Control (Ionizer) Weighing->Control1 Dust Risk Control2 REQUIRED: Fume Hood + Secondary Containment Tray Transfer->Control2 Splash Risk Clean Waste Disposal (Halogenated Stream) Control1->Clean Wet Wipe Decon Control2->Clean Solvent Wash

Figure 1: Operational decision tree for selecting engineering controls based on physical state.

Operational Protocols

A. Weighing & Transfer (Critical Step)[5]
  • The Hazard: Static electricity can cause the powder to "jump," contaminating the balance and the user.

  • The Protocol:

    • Place a disposable antistatic weighing boat inside the fume hood.[1]

    • Use an antistatic gun or ionizer bar on the powder container before opening.[1]

    • Weigh inside the hood.[1] Never remove the source container from the hood.[1]

    • After weighing, wipe the exterior of the receiving flask with a solvent-dampened tissue (e.g., ethanol) before removing it from the hood.[1]

B. Solubilization & Reaction[5]
  • Solvent Choice: When dissolving, add solvent slowly.[1] Halogenated heterocycles can liberate heat upon solvation.[1]

  • Labeling: Mark all flasks clearly with "Contains Halogenated Heterocycle - TOXIC."

  • Temperature: If heating is required, use a heating block with a temperature probe.[1] Avoid oil baths to prevent cross-contamination of heating media.[1]

C. Decontamination & Cleanup[5][10]
  • Surface Decon: Wash hood surfaces with a 1% aqueous surfactant solution (soap water) followed by a water rinse.[1]

  • Solvent Rinse: Follow with an Ethanol or Isopropanol wipe-down to remove organic residues.[1]

  • Verification: Visually inspect gloves for discoloration.[1] If yellowing or degradation occurs, assume permeation and change immediately.[1]

Emergency Response & Disposal

Spill Management (Solid/Powder)[5]
  • Evacuate the immediate area (3-meter radius).[1]

  • Don PPE: Double gloves, goggles, N95 respirator (if outside hood).[1]

  • Cover: Gently cover the spill with a solvent-dampened paper towel to prevent dust generation.[1]

  • Scoop: Use a plastic scoop or dustpan to collect the material.[1]

  • Clean: Wipe the area 3x with soap and water.[1]

Waste Disposal[1][4]
  • Classification: Halogenated Organic Waste .[1] Do not mix with non-halogenated solvents (like acetone/methanol waste) if your facility separates them, as the bromine content requires specific incineration protocols.[1]

  • Container: High-density polyethylene (HDPE) or glass carboy.[1]

  • Labeling: Must list the full chemical name. Do not use abbreviations like "Isox-Py."

References & Authority

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][9]

  • Occupational Safety and Health Administration (OSHA). (2011).[1] Laboratory Safety Guidance (OSHA 3404-11R). U.S. Department of Labor.[1]

  • American Chemical Society. (2023).[1] Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety.[1] [1]

  • PubChem. (n.d.).[1] Compound Summary: Pyridine Derivatives. National Library of Medicine.[1] (Used for structural alert generalization).[1] [1]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine
Reactant of Route 2
2-(3-Bromo-4,5-dihydroisoxazol-5-yl)pyridine
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